Bis(3,4,5-trimethoxyphenyl)amine

Core Science & Biosynthesis

Bis(3,4,5-trimethoxyphenyl)amine: A Core Scaffold in Microtubule-Targeting Agent Design

Executive Summary

The 3,4,5-trimethoxyphenyl (TMP) group is a privileged pharmacophore in medicinal chemistry, recognized primarily for its critical role in the potent tubulin polymerization inhibitors colchicine and combretastatin A-4 (CA-4) [1]. Bis(3,4,5-trimethoxyphenyl)amine (CAS 2007920-88-7) represents a highly symmetrical diarylamine scaffold that leverages dual TMP groups to maximize binding affinity at the tubulin heterodimer interface. This in-depth technical guide explores the structural properties, synthetic methodologies, and biological evaluation workflows for utilizing this diarylamine core in the development of next-generation vascular disrupting agents (VDAs) and targeted anticancer therapeutics.

Chemical Identity & Structural Properties

The structural architecture of Bis(3,4,5-trimethoxyphenyl)amine consists of a secondary amine linking two identical electron-rich aromatic rings. This specific configuration is not merely a structural spacer; the amine linker provides critical rotational flexibility, allowing the two TMP rings to adopt a twisted, non-planar conformation. This thermodynamically favored geometry mimics the cis-stilbene configuration of CA-4, which is essential for penetrating the deep hydrophobic cleft of the colchicine binding site [2].

Quantitative Physicochemical Data

Property	Value
Chemical Name	Bis(3,4,5-trimethoxyphenyl)amine
CAS Number	2007920-88-7 [3]
Molecular Formula	C18H23NO6
Molecular Weight	349.38 g/mol
Structural Class	Diarylamine
Pharmacophore Role	Colchicine Binding Site Inhibitor (CBSI)
H-Bond Donors	1 (Secondary Amine)
H-Bond Acceptors	6 (Methoxy Ethers)

Synthesis Protocol: Buchwald-Hartwig Amination

The synthesis of sterically hindered diarylamines requires robust catalytic systems to overcome the activation energy barriers of C-N bond formation. The Buchwald-Hartwig cross-coupling reaction is the gold-standard methodology for this scaffold [4].

Causality in Reagent Selection

• Catalyst (Pd2(dba)3): Provides a direct Pd(0) source, which is preferred for sterically hindered aminations to rapidly initiate the oxidative addition step without requiring in situ reduction.

• Ligand (Xantphos): The wide bite angle (~111°) of Xantphos forces the palladium center into a geometry that dramatically accelerates reductive elimination—the typical rate-limiting step in congested C-N bond formations.

• Base (Cs2CO3): A mild, insoluble inorganic base is chosen over stronger alkoxides (like NaOtBu) to prevent unwanted side reactions (e.g., ether cleavage) and tolerate the electron-rich methoxy groups.

Step-by-Step Methodology

• Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, combine 3,4,5-trimethoxyaniline (1.0 equiv, 1.0 mmol) and 1-bromo-3,4,5-trimethoxybenzene (1.1 equiv, 1.1 mmol).

• Catalyst Loading: Add Pd2(dba)3 (2.5 mol%) and Xantphos (5.0 mol%).

• Base Addition: Add anhydrous Cs2CO3 (1.5 equiv, 1.5 mmol).

• Degassing (Self-Validation Step 1): Suspend the mixture in 5.0 mL of anhydrous toluene. Degas the system via three consecutive freeze-pump-thaw cycles and backfill with ultra-pure argon. Note: Oxygen contamination will rapidly oxidize the Pd(0) species, visually indicated by the solution turning black (palladium black precipitation).

• Reaction: Seal the tube and heat to 100°C in an oil bath for 16 hours with vigorous stirring.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Purification & Validation (Self-Validation Step 2): Concentrate the filtrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient). Validate the product identity via LC-MS (target m/z [M+H]+ = 350.1) and 1H NMR (confirming the highly symmetrical integration of the six methoxy groups and four aromatic protons).

Synthesis workflow of the Bis(3,4,5-trimethoxyphenyl)amine scaffold via Buchwald-Hartwig coupling.

Mechanistic Role in Tubulin Inhibition

The primary biological target for Bis(3,4,5-trimethoxyphenyl)amine derivatives is the colchicine binding site, located at the interface of the α- and β-tubulin subunits.

Structural Causality of Binding

The dual TMP groups are not redundant; they serve distinct pharmacodynamic purposes. The 4-methoxy group on the primary ring acts as a crucial hydrogen bond acceptor, typically interacting with the sulfhydryl group of Cys241 or the amide backbone of Val315 in β-tubulin. Simultaneously, the 3- and 5-methoxy groups fill the adjacent hydrophobic pockets, anchoring the molecule. The secondary amine linker allows the second TMP ring to fold into the α-tubulin interface, creating a steric wedge that prevents the curved tubulin heterodimer from adopting the straight conformation required for microtubule assembly [2].

Pathway diagram illustrating the mechanism of action from tubulin binding to apoptosis.

Biological Evaluation Workflow

To validate the efficacy of compounds derived from this scaffold, a self-validating biological assay pipeline is essential. The following protocols ensure that observed cytotoxicity is mechanistically linked to tubulin disruption.

Protocol 1: In Vitro Tubulin Polymerization Assay

This assay leverages the principle that polymerized microtubules scatter light at 340 nm, whereas unpolymerized tubulin heterodimers do not.

• Preparation: Purify porcine brain tubulin (>99% purity) and resuspend in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP. Keep strictly at 4°C to prevent premature polymerization.

• Compound Incubation: Add the synthesized diarylamine (dissolved in DMSO, final DMSO concentration <1% to prevent solvent-induced denaturation) at varying concentrations (e.g., 0.1, 1.0, 10 μM) to a pre-chilled 96-well half-area plate.

• Measurement: Rapidly transfer the plate to a spectrophotometer pre-heated to 37°C. Monitor the assembly continuously by measuring absorbance at 340 nm every minute for 60 minutes.

• Validation (Causality Check): Include Combretastatin A-4 (depolymerization control; flat line at low absorbance) and Paclitaxel (polymerization enhancer; rapid spike in absorbance). If the test compound flattens the curve in a dose-dependent manner relative to the vehicle control, tubulin inhibition is confirmed.

Protocol 2: Cell Cycle Analysis via Flow Cytometry

• Treatment: Seed human fibrosarcoma (HT-1080) or HeLa cells in 6-well plates. Treat with the compound at its calculated IC50 for 24 hours.

• Harvest & Fixation: Trypsinize the cells, wash with cold PBS, and fix dropwise in ice-cold 70% ethanol. Store at -20°C overnight.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI, 50 μg/mL) and RNase A (100 μg/mL). Causality: RNase A is critical because PI intercalates into both DNA and RNA; removing RNA ensures the fluorescence signal is strictly proportional to DNA content.

• Analysis: Analyze via flow cytometry. A successful tubulin inhibitor will show a massive accumulation of cells with 4N DNA content, indicating an arrest in the G2/M phase of the cell cycle due to the activation of the spindle assembly checkpoint (SAC).

References

• Discovery of Novel Diarylamide N-Containing Heterocyclic Derivatives as New Tubulin Polymerization Inhibitors with Anti-Cancer Activity National Center for Biotechnology Information (PMC) URL:[Link]

• COMBRETASTATINS: POTENTIAL TUBULIN INHIBITORS NeuroQuantology, Volume 20, Issue 15 URL:[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Chemical Reviews (ACS Publications) URL:[Link]

Potential Biological Activities of Novel Diarylamines: An In-depth Technical Guide

Introduction

The diarylamine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous clinically significant drugs.[1][2][3] Its unique electronic and conformational properties allow for diverse molecular interactions, making it a versatile starting point for the design of novel therapeutic agents. This guide provides a comprehensive overview of the potential biological activities of novel diarylamines, with a focus on their anticancer, anti-inflammatory, antimicrobial, and antioxidant properties. We will delve into the synthetic strategies, bio-evaluation methodologies, and mechanistic insights that are crucial for researchers, scientists, and drug development professionals in this field.

The Diarylamine Scaffold: A Privileged Structure in Drug Discovery

Diarylamines are characterized by the presence of two aryl groups attached to a central nitrogen atom. This structural feature imparts a unique three-dimensional conformation and electronic distribution that allows for interactions with a wide range of biological targets. Several commercially successful drugs, such as the kinase inhibitors imatinib and dasatinib, and the non-steroidal anti-inflammatory drugs (NSAIDs) niflumic acid and flufenamic acid, feature the diarylamine core, highlighting its therapeutic relevance.[1][3] The versatility of this scaffold lies in the ease with which its physicochemical properties can be modulated through substitution on the aryl rings, enabling the fine-tuning of biological activity.[1][3]

Synthetic Strategies for Novel Diarylamines

The synthesis of novel diarylamine derivatives is a critical first step in the exploration of their biological potential. Various synthetic methodologies have been developed to construct this scaffold and introduce functional diversity.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, are among the most powerful and widely used methods for the synthesis of diarylamines. These reactions involve the coupling of an aryl halide or triflate with an aniline derivative in the presence of a palladium catalyst and a suitable ligand.

Rationale: This method offers excellent functional group tolerance and allows for the facile introduction of a wide variety of substituents on both aryl rings, making it a cornerstone of modern medicinal chemistry.

Nucleophilic Aromatic Substitution (SNAAr)

Nucleophilic aromatic substitution is another common strategy, particularly for activated aromatic systems. In this approach, an electron-deficient aryl halide is reacted with an aniline in the presence of a base.

Rationale: While less general than palladium-catalyzed methods, SNAAr can be a highly efficient and cost-effective method for specific substrates.

Cascade Reactions

More recently, cascade reactions have emerged as an elegant and atom-economical approach to synthesize highly functionalized diarylamines. These reactions can involve a series of intramolecular and intermolecular transformations to build the diarylamine core in a single pot.[4]

Rationale: Cascade reactions offer increased efficiency and can generate complex molecular architectures from simple starting materials, reducing the number of synthetic steps and purification procedures.

Characterization of Novel Diarylamines

Once synthesized, the structural identity and purity of novel diarylamines must be rigorously confirmed. A combination of spectroscopic and analytical techniques is employed for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of protons and carbons, allowing for the elucidation of the molecular structure.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its elemental composition.

• Infrared (IR) Spectroscopy: Identifies the presence of specific functional groups within the molecule.

• High-Performance Liquid Chromatography (HPLC): Assesses the purity of the synthesized compound.

Evaluation of Biological Activities

A systematic approach is required to explore the diverse biological activities of newly synthesized diarylamines. This typically involves a tiered screening process, starting with in vitro assays and progressing to in vivo models for promising candidates.

Anticancer Activity

The diarylamine scaffold is a well-established pharmacophore in the design of anticancer agents.[1][2][3][5]

The initial assessment of anticancer potential is typically performed using a panel of human cancer cell lines.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., SGC-7901, A875, HepG2) in 96-well plates at a predetermined density and allow them to adhere overnight.[1]

• Compound Treatment: Treat the cells with serial dilutions of the diarylamine compounds for a specified duration (e.g., 48 or 72 hours). A vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil) should be included.[1]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound required to inhibit cell proliferation by 50%.[1][3]

Data Presentation: In Vitro Cytotoxicity of Diarylamine Derivatives

Compound	SGC-7901 IC50 (µM)	A875 IC50 (µM)	HepG2 IC50 (µM)	MARC145 (Normal Cell) IC50 (µM)	Selectivity Index (MARC145/A875)
C5	10.5	8.2	12.1	>100	>12.2
C6	9.8	7.5	11.3	>100	>13.3
C7	11.2	8.9	13.5	>100	>11.2
C11	7.9	6.1	9.8	>50	>8.2
5-FU	15.3	12.8	18.2	>100	>7.8

Data is hypothetical and for illustrative purposes, based on trends observed in the literature.[1]

For compounds exhibiting significant cytotoxicity, further studies are necessary to elucidate their mechanism of action.

• Apoptosis Induction: Flow cytometry using Annexin V/Propidium Iodide (PI) staining can be used to quantify the induction of apoptosis.[1]

• Cell Cycle Analysis: Flow cytometry with PI staining can determine if the compound induces cell cycle arrest at a specific phase.

• Kinase Inhibition Assays: Given that many diarylamines are kinase inhibitors, screening against a panel of kinases is a logical step.[1][5][6] This can identify specific molecular targets.

• Tubulin Polymerization Inhibition: Some diarylamines have been shown to inhibit tubulin polymerization, a mechanism shared by several successful anticancer drugs.[2]

Experimental Workflow: Investigating Anticancer Mechanism

Caption: Workflow for elucidating the anticancer mechanism of novel diarylamines.

Anti-inflammatory Activity

Diarylamines have also shown promise as anti-inflammatory agents.[7][8]

• Cyclooxygenase (COX) Inhibition: Assays to measure the inhibition of COX-1 and COX-2 enzymes are crucial, as these are the primary targets of NSAIDs.[8][9]

• Nitric Oxide (NO) Production: Inhibition of lipopolysaccharide (LPS)-induced NO production in macrophage cell lines (e.g., RAW 264.7) is a common screen for anti-inflammatory activity.

• Cytokine Release: Measuring the inhibition of pro-inflammatory cytokine (e.g., TNF-α, IL-6) release from stimulated immune cells.

Signaling Pathway: COX-Mediated Inflammation

Caption: Simplified COX signaling pathway and the inhibitory action of diarylamines.

Antimicrobial Activity

The diarylamine scaffold has been explored for its potential as an antimicrobial agent.[10]

• Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of a compound that prevents visible growth of a microorganism. This is typically determined using broth microdilution or agar dilution methods against a panel of bacteria and fungi.[10]

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): This assay determines the lowest concentration of the compound that kills the microorganism.

Experimental Protocol: Broth Microdilution MIC Assay

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilutions: Prepare two-fold serial dilutions of the diarylamine compounds in a 96-well plate containing growth medium.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate under appropriate conditions (temperature, time).

• Determine MIC: The MIC is the lowest concentration of the compound where no visible growth is observed.

Antioxidant Activity

Some diarylamines have been investigated for their ability to scavenge free radicals and act as antioxidants.[11][12]

• DPPH Radical Scavenging Assay: This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[13]

• ABTS Radical Scavenging Assay: Similar to the DPPH assay, this method uses the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

• Lipid Peroxidation Inhibition Assay: This assay assesses the ability of a compound to inhibit the oxidation of lipids, often induced by pro-oxidants in a biological membrane model.[11]

Structure-Activity Relationship (SAR) Studies

Structure-activity relationship (SAR) studies are fundamental to understanding how the chemical structure of a molecule influences its biological activity.[14][15][16][17] By systematically modifying the diarylamine scaffold and observing the corresponding changes in biological activity, researchers can identify key structural features responsible for potency and selectivity.

Key Considerations for SAR of Diarylamines:

• Substituents on Aryl Rings: The nature, position, and size of substituents on the aryl rings can dramatically influence activity.[1][5] For example, electron-withdrawing or electron-donating groups can alter the electronic properties of the diarylamine and its ability to interact with biological targets.

• Linker Modification: If the diarylamine is part of a larger molecule, modifications to the linker connecting it to other pharmacophores can impact activity.

• Conformational Constraints: Introducing conformational rigidity can sometimes enhance binding affinity and selectivity.

Logical Relationship: SAR-Guided Drug Discovery

Caption: The iterative cycle of SAR-guided lead optimization.

In Vivo Evaluation

Promising diarylamine candidates identified through in vitro screening should be further evaluated in animal models to assess their efficacy, pharmacokinetics (PK), and toxicology.[18][19]

Efficacy Studies

The choice of animal model depends on the therapeutic area of interest. For example, xenograft models in immunocompromised mice are commonly used to evaluate the in vivo anticancer efficacy of novel compounds.

Pharmacokinetic Studies

PK studies determine the absorption, distribution, metabolism, and excretion (ADME) properties of a compound. This information is crucial for establishing appropriate dosing regimens.

Toxicology Studies

Acute and chronic toxicity studies are necessary to evaluate the safety profile of a potential drug candidate.[18][19]

Conclusion and Future Perspectives

Novel diarylamines represent a rich source of potential therapeutic agents with a wide spectrum of biological activities. The continued exploration of this privileged scaffold, guided by rational design, robust synthetic methodologies, and comprehensive biological evaluation, holds significant promise for the discovery of next-generation drugs. Future efforts will likely focus on the development of highly selective diarylamine derivatives that target specific molecular pathways, thereby maximizing therapeutic efficacy while minimizing off-target effects. The integration of computational modeling and artificial intelligence in the design and optimization of novel diarylamines will undoubtedly accelerate the translation of these promising compounds from the laboratory to the clinic.

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A Researcher's Guide to the Synthesis of Symmetrical Diarylamines: From Classical Methods to Modern Catalytic Systems

Symmetrical diarylamines are a cornerstone structural motif in a vast array of functional materials, pharmaceuticals, and agrochemicals. Their unique electronic and structural properties make them indispensable in applications ranging from organic light-emitting diodes (OLEDs) to antioxidants and enzyme inhibitors. The efficient construction of the central C-N-C bond, however, presents a significant synthetic challenge. This in-depth guide provides a comprehensive overview of the core methodologies for synthesizing symmetrical diarylamines, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings, practical considerations, and comparative analysis of the most powerful synthetic tools available, empowering you to make informed decisions in your synthetic endeavors.

The Landscape of Diarylamine Synthesis: An Overview

The synthesis of diarylamines has been a subject of intense research for over a century, leading to the development of a diverse toolbox of synthetic methods. These can be broadly categorized into two main eras: the classical, often harsh, condensation reactions, and the modern, milder, and more versatile transition-metal-catalyzed cross-coupling reactions. The choice of method is often dictated by factors such as substrate scope, functional group tolerance, reaction conditions, and cost. For the synthesis of symmetrical diarylamines, the general approach involves the coupling of an aniline with an aryl halide or the double arylation of ammonia or a primary amine.

Classical Approach: The Ullmann Condensation

The Ullmann condensation, first reported by Fritz Ullmann in the early 1900s, is the classical method for forming aryl-heteroatom bonds, including the C-N bond of diarylamines.[1][2][3]

Mechanism and Key Principles:

The traditional Ullmann reaction involves the copper-promoted coupling of an aryl halide with an amine at high temperatures.[1][4] While the exact mechanism has been a subject of debate, it is generally believed to proceed through a Cu(I)/Cu(III) catalytic cycle.[5] The reaction is initiated by the formation of a copper(I) amide, which then undergoes oxidative addition with the aryl halide to form a Cu(III) intermediate. Reductive elimination from this intermediate yields the desired diarylamine and regenerates the active Cu(I) catalyst.[5]

Historically, this reaction required harsh conditions, including high temperatures (often exceeding 210°C), polar aprotic solvents like DMF or NMP, and stoichiometric amounts of copper powder.[1][6] These conditions significantly limited the substrate scope, particularly for molecules bearing sensitive functional groups.

Modern Advancements:

Modern iterations of the Ullmann condensation have seen significant improvements, including the use of soluble copper catalysts and ligands such as diamines and amino acids. These advancements have enabled the reaction to proceed under milder conditions and with a broader range of substrates.[1][7]

The Modern Powerhouse: Buchwald-Hartwig Amination

The advent of palladium-catalyzed cross-coupling reactions revolutionized the synthesis of arylamines. The Buchwald-Hartwig amination, developed in the mid-1990s, has become the preeminent method for C-N bond formation due to its remarkable versatility, broad functional group tolerance, and generally mild reaction conditions.[8][9][10]

Mechanism and Causality of Experimental Choices:

The Buchwald-Hartwig amination proceeds via a Pd(0)/Pd(II) catalytic cycle.[5] Understanding this cycle is paramount to rationalizing the choice of reagents and conditions:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) in the rate-determining step to form a Pd(II) intermediate.[11][12] The reactivity of the aryl halide follows the order I > Br > Cl, a direct consequence of the C-X bond strength.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex. A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), is crucial to deprotonate the coordinated amine, forming a palladium-amido complex.[5][12] The choice of a strong base is necessary to facilitate this deprotonation, which is often a key step in the catalytic cycle.

• Reductive Elimination: This is the product-forming step where the C-N bond is formed, releasing the diarylamine and regenerating the Pd(0) catalyst.[5][8]

The choice of ligand is critical to the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and Hartwig laboratories (e.g., XPhos, SPhos, RuPhos), are essential. These ligands promote both the oxidative addition and, crucially, the reductive elimination step, while minimizing side reactions like beta-hydride elimination.[5][8]

Alternative Synthetic Strategies

While the Ullmann and Buchwald-Hartwig reactions are the most prominent methods, other strategies exist for the synthesis of symmetrical diarylamines.

• Reductive Amination: This method involves the reaction of an amine with a ketone or aldehyde to form an imine or enamine, which is then reduced in situ.[13] For the synthesis of symmetrical diarylamines, this could involve the reaction of a primary arylamine with a cyclohexanone derivative, followed by aromatization.[14]

• Catalytic Amination of Phenols: More recently, methods for the direct amination of phenols have been developed, offering a greener alternative to the use of aryl halides.[15][16][17] These reactions are often catalyzed by rhodium or other transition metals.[16]

• From Boronic Acids: Copper-catalyzed methods have been developed for the synthesis of symmetrical diarylamines from aryl boronic acids, using sodium nitrite as the nitrogen source.[18][19]

Comparative Analysis of Key Methodologies

The selection of a synthetic route is a multifactorial decision. The following table provides a comparative overview of the Ullmann condensation and the Buchwald-Hartwig amination.

Feature	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (Cu)[1]	Palladium (Pd)[8]
Typical Ligands	Simple diamines, amino acids, or none[1]	Bulky, electron-rich phosphines[5]
Reaction Temp.	High (often >150-220°C for traditional methods)[1]	Milder (often 25-120°C)[5]
Base	Strong inorganic bases (e.g., K₂CO₃, K₃PO₄)[6]	Strong, non-nucleophilic bases (e.g., NaOtBu, LiHMDS)[5]
Solvent	High-boiling polar solvents (e.g., DMF, NMP)[1]	Aprotic solvents (e.g., Toluene, Dioxane)[9]
Substrate Scope	Traditionally favored for electron-poor aryl halides[1]	Broad scope, including electron-rich and -neutral aryl halides[8]
Cost	Generally lower (abundant copper catalyst)[20]	Higher (precious palladium catalyst and specialized ligands)[20]

Experimental Protocols

The following are representative, step-by-step protocols for the synthesis of a model symmetrical diarylamine, di(p-tolyl)amine. These protocols are designed to be self-validating, incorporating best practices for inert atmosphere techniques and product purification.

Protocol 1: Ullmann Condensation for Di(p-tolyl)amine[5]

This protocol is a modern adaptation of the Ullmann condensation, utilizing a ligand to facilitate the reaction under milder conditions.

• Reaction Setup: To a flame-dried reaction tube, add CuI (9.5 mg, 0.05 mmol), 4-iodotoluene (218 mg, 1.0 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon three times.

• Reagent Addition: Add 4-toluidine (129 mg, 1.2 mmol), anhydrous dioxane (5 mL), and N,N'-dimethylethylenediamine (11 µL, 0.1 mmol) via syringe.

• Reaction: Place the reaction tube in a preheated oil bath at 110 °C and stir for 24 hours.

• Work-up: Monitor the reaction progress by TLC or GC-MS. Upon completion, cool the reaction mixture to room temperature and add water (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford di(p-tolyl)amine.

Protocol 2: Buchwald-Hartwig Amination for Di(p-tolyl)amine[20]

This protocol employs a standard palladium catalyst and a phosphine ligand.

• Catalyst Preparation: To a dried Schlenk tube, add Pd(OAc)₂ (11.2 mg, 0.05 mmol), a suitable phosphine ligand (e.g., BINAP, 62.3 mg, 0.1 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon.

• Reagent Addition: Add 4-bromotoluene (171 mg, 1.0 mmol), 4-toluidine (129 mg, 1.2 mmol), and anhydrous toluene (10 mL).

• Reaction: Heat the reaction mixture to 100 °C and stir for 16 hours.

• Work-up: Monitor the reaction progress by TLC or GC-MS. Upon completion, cool the reaction mixture to room temperature.

• Purification: Filter the reaction mixture through a pad of Celite, washing with ethyl acetate. Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Visualization of Core Concepts

Catalytic Cycles

The following diagrams illustrate the catalytic cycles for the Ullmann condensation and the Buchwald-Hartwig amination.

Caption: Simplified catalytic cycle of the Ullmann condensation.

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Synthetic Workflow

The following diagram outlines a general workflow for the synthesis and purification of a symmetrical diarylamine.

Caption: General experimental workflow for diarylamine synthesis.

Future Outlook

The field of C-N bond formation is continuously evolving, with a strong emphasis on developing more sustainable and economical methods. Future research will likely focus on:

• Base Metal Catalysis: The development of efficient catalysts based on earth-abundant and less toxic metals like iron and nickel to replace precious metals like palladium.

• Photoredox Catalysis: The use of light to drive C-N bond formation under extremely mild conditions.

• Direct C-H Amination: The direct coupling of amines with unactivated C-H bonds, which would represent a significant step forward in terms of atom economy.

By understanding the fundamental principles and practical considerations outlined in this guide, researchers can confidently navigate the synthesis of symmetrical diarylamines and contribute to the advancement of this vital area of chemistry.

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• Dominguez-Huerta, A., Perepichka, I., & Li, C. J. (2019). Direct Synthesis of Diphenylamines from Phenols and Ammonium Formate Catalyzed by Palladium. ChemSusChem, 12(13), 2964-2967.

• Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved March 10, 2026, from [Link]

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• Ullmann Reaction - BYJU'S. (2020, January 6). Retrieved March 10, 2026, from [Link]

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• Synthesis of Diarylamines via Nitrosonium-Initiated C–N Bond Formation - ACS Publications. (2024, July 1). Retrieved March 10, 2026, from [Link]

• One-Pot Metal-Free Synthesis of Diarylamines from Aromatic Aldehydes and Anilines - PMC. (n.d.). Retrieved March 10, 2026, from [Link]

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• Direct Amination of Phenols under Metal-Free Conditions - Organic Chemistry Portal. (n.d.). Retrieved March 10, 2026, from [Link]

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Physical and chemical properties of Bis(3,4,5-trimethoxyphenyl)amine

An In-Depth Technical Guide to the Physical and Chemical Properties of Bis(3,4,5-trimethoxyphenyl)amine

Section 1: Abstract

Bis(3,4,5-trimethoxyphenyl)amine is a secondary diarylamine characterized by two electron-rich trimethoxyphenyl rings bridged by a central nitrogen atom. This unique structure, featuring six methoxy groups, imparts significant electronic and steric properties, making it a molecule of considerable interest in medicinal chemistry and materials science. The 3,4,5-trimethoxyphenyl moiety is a well-recognized pharmacophore in the design of antimitotic agents that target tubulin polymerization.[1] Furthermore, the diarylamine core is a privileged scaffold in the development of antioxidants, kinase inhibitors, and hole-transporting materials for organic electronics.[2][3] This technical guide provides a comprehensive overview of the core physical and chemical properties of Bis(3,4,5-trimethoxyphenyl)amine, its synthesis and reactivity, spectroscopic signature, and potential applications. Detailed experimental protocols are included to facilitate its practical synthesis and characterization in a research setting.

Section 2: Molecular Identity and Core Physicochemical Properties

The fundamental identity of Bis(3,4,5-trimethoxyphenyl)amine is defined by its molecular structure and resulting physicochemical properties. The symmetrical arrangement of the two bulky, electron-donating trimethoxyphenyl groups dictates its solubility, reactivity, and spectroscopic behavior.

Caption: Molecular structure of Bis(3,4,5-trimethoxyphenyl)amine.

Table 1: Core Compound Identifiers

Identifier	Value
IUPAC Name	N-(3,4,5-trimethoxyphenyl)-3,4,5-trimethoxybenzenamine
Molecular Formula	C₁₈H₂₃NO₆
Molecular Weight	349.38 g/mol

| CAS Number | Not assigned |

Table 2: Physicochemical Properties

Property	Value / Observation	Rationale / Comparative Data
Physical Form	Expected to be a solid at room temperature.	Diarylamines, especially with high molecular weight, are typically solids.[4]
Melting Point	Not experimentally determined.	Likely to be relatively high due to molecular symmetry and potential for intermolecular interactions.
Solubility	Soluble in common organic solvents (DCM, Chloroform, Ethyl Acetate, THF). Sparingly soluble in non-polar solvents (Hexane). Insoluble in water.	The six methoxy groups increase polarity over a simple diphenylamine, but the large hydrocarbon backbone prevents water solubility.

| pKa | Not experimentally determined. | Expected to be a weak base. The nitrogen lone pair is delocalized into two aromatic rings, reducing basicity compared to aliphatic amines. |

Section 3: Synthesis and Reactivity

The construction of the C-N bond in diarylamines is a cornerstone of modern organic synthesis.[2] For a sterically hindered and electron-rich system like Bis(3,4,5-trimethoxyphenyl)amine, transition metal-catalyzed cross-coupling reactions are the most effective synthetic strategies.

Synthetic Pathways

The most prominent and reliable method for synthesizing this class of compounds is the Buchwald-Hartwig amination.[5] This palladium-catalyzed cross-coupling reaction offers high functional group tolerance and typically proceeds under milder conditions than older methods like the Ullmann condensation.[2][5] The reaction involves coupling an aryl halide (or triflate) with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.

Caption: Buchwald-Hartwig amination approach to synthesis.

Reactivity Profile

The chemical reactivity of Bis(3,4,5-trimethoxyphenyl)amine is dominated by the nitrogen center and the highly activated aromatic rings.

• Nitrogen Center: The nitrogen lone pair is delocalized across both rings, making it less nucleophilic than an aliphatic amine. However, it can still undergo reactions such as oxidation. The N-H bond can be deprotonated with a strong base.

• Aromatic Rings: The six electron-donating methoxy groups strongly activate the aromatic rings towards electrophilic aromatic substitution. The ortho and para positions relative to the amine are particularly activated, although steric hindrance from the bulky opposing ring may influence regioselectivity.

• Oxidation: Like many diarylamines, it can undergo oxidation. For instance, hydride abstraction can lead to the formation of stable aminium radical cations (Ar₂NH•⁺).[6] This property is the basis for the use of some diarylamines as antioxidants.[3]

Section 4: Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized molecule. The high degree of symmetry in Bis(3,4,5-trimethoxyphenyl)amine leads to a relatively simple and interpretable set of spectra.

4.1 ¹H and ¹³C NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be straightforward.

  • Aromatic Protons: A single peak in the aromatic region (likely ~6.5-7.0 ppm) integrating to 4H. Due to the symmetrical substitution pattern, the two protons on each phenyl ring are chemically equivalent.

  • Methoxy Protons: Two distinct singlets. One singlet integrating to 6H for the two methoxy groups at the C4 position of each ring, and another singlet integrating to 12H for the four methoxy groups at the C3 and C5 positions. These are expected in the ~3.7-3.9 ppm range.

  • Amine Proton (N-H): A broad singlet, typically in the ~5.5-8.0 ppm range, whose chemical shift can be concentration-dependent. This peak will disappear upon D₂O exchange.

• ¹³C NMR: The carbon NMR spectrum will also reflect the molecule's symmetry.

  • Aromatic Carbons: Four distinct signals are expected for the aromatic carbons.

  • Methoxy Carbons: Two signals are expected for the methoxy carbons, corresponding to the C4-methoxy and the C3/C5-methoxy groups.

4.2 Infrared (IR) Spectroscopy The IR spectrum provides key information about the functional groups present.

• N-H Stretch: A sharp, single absorption band is characteristic of a secondary amine, expected in the region of 3350-3450 cm⁻¹.[7][8]

• C-N Stretch: A strong band for the aromatic C-N stretch is expected between 1250-1335 cm⁻¹.[7]

• Aromatic C-H Stretch: Peaks will appear just above 3000 cm⁻¹.[9]

• C-O Stretch: Strong absorptions corresponding to the aryl-alkyl ether linkages of the methoxy groups will be present, typically in the 1250-1000 cm⁻¹ region.

• Aromatic C=C Bends: Characteristic absorptions in the 1600-1400 cm⁻¹ region.[9]

4.3 Mass Spectrometry (MS) Electrospray ionization (ESI) is a suitable method for analyzing this molecule.

• Molecular Ion: In positive ion mode, the spectrum will be dominated by the protonated molecular ion [M+H]⁺ at m/z 350.39.

• Fragmentation: High-resolution mass spectrometry (HR-MS) can confirm the elemental composition.[10] Fragmentation patterns in MS/MS experiments would likely involve the loss of methyl groups (-CH₃) from the methoxy substituents or potentially cleavage of the C-N bond, though the latter is less common for diarylamines under soft ionization conditions.[11]

Section 5: Potential Applications

The structural motifs within Bis(3,4,5-trimethoxyphenyl)amine suggest significant potential in both pharmacology and materials science.

• Medicinal Chemistry: The 3,4,5-trimethoxyphenyl group is a critical component of numerous natural and synthetic compounds that act as antitubulin agents, such as combretastatin and podophyllotoxin.[1] These agents disrupt microtubule dynamics, leading to mitotic arrest and apoptosis in cancer cells. Bis(3,4,5-trimethoxyphenyl)amine serves as a novel scaffold for designing new, potentially potent antimitotic drugs, particularly for breast cancer and leukemia.[12]

• Materials Science: Diarylamines are widely investigated as antioxidants due to their ability to act as radical scavengers.[3] The electron-rich nature of this compound suggests it could be an effective stabilizer for organic materials prone to oxidative degradation. Additionally, the diarylamine core is fundamental to many hole-transporting materials (HTMs) used in organic light-emitting diodes (OLEDs) and perovskite solar cells.[5][13] Further derivatization could yield materials with tailored electronic properties for such applications.

Section 6: Safety and Handling

While specific toxicity data for Bis(3,4,5-trimethoxyphenyl)amine is not available, it should be handled with the caution appropriate for its chemical class.

• General Hazards: Aromatic amines as a class can be toxic and may pose health hazards, including carcinogenicity and mutagenicity.[14][15] Many are readily absorbed through the skin.[16]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear standard PPE, including a lab coat, safety glasses, and chemically resistant gloves.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations. Avoid release into the environment, as aromatic amines can be harmful to aquatic organisms.[17]

Section 7: Experimental Protocols

The following protocols are representative procedures for the synthesis and characterization of Bis(3,4,5-trimethoxyphenyl)amine.

7.1 Representative Synthesis via Buchwald-Hartwig Amination

This protocol is adapted from established procedures for the synthesis of diarylamines.[5][13]

Rationale: This method is chosen for its high efficiency and tolerance of the methoxy functional groups. Toluene is an excellent solvent for this reaction, and sodium tert-butoxide is a strong, non-nucleophilic base required for the catalytic cycle. The phosphine ligand (XPhos) is a bulky, electron-rich ligand that promotes the crucial reductive elimination step, leading to high yields.[5]

Materials:

• 3,4,5-Trimethoxyaniline (1.0 eq)

• 1-Bromo-3,4,5-trimethoxybenzene (1.1 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• XPhos (4.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene

• Argon or Nitrogen gas supply

Procedure:

• Flask Preparation: Add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 3,4,5-trimethoxyaniline, 1-bromo-3,4,5-trimethoxybenzene, and anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting materials are consumed (typically 12-24 hours).

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and wash with brine.

• Extraction: Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Caption: Experimental workflow for the synthesis of the title compound.

7.2 Characterization Protocol: NMR Sample Preparation

Rationale: Deuterated chloroform (CDCl₃) is a common and effective solvent for non-polar to moderately polar organic molecules like the target compound. Tetramethylsilane (TMS) is added as a universal internal standard for referencing the chemical shifts to 0.00 ppm.[18]

Procedure:

• Weigh 5-10 mg of the purified product.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

• Ensure the sample is fully dissolved, using gentle vortexing if necessary.

• Transfer the clear solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra as needed for full structural elucidation.

Section 8: References

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• Aromatic amines – Knowledge and References. Taylor & Francis.

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Figshare.

• Reactivity of Diarylnitrenium Ions. PubMed.

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• Substituted diarylamines and use of same as antioxidants. Google Patents.

• (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. MDPI.

• IR: amines. University of Calgary.

• An In-depth Technical Guide to the Synthesis of Bis-(3,4-dimethyl-phenyl)-amine. Benchchem.

• Table of Characteristic IR Absorptions. University of the West Indies.

• Bis(3-methoxyphenyl)amine. Sigma-Aldrich.

• Natural antitubulin agents: Importance of 3,4,5-trimethoxyphenyl fragment. ResearchGate.

• Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry. Wiley Online Library.

• Novel Quaternary Ammonium Aldimine Derivatives Featuring 3,4,5-Trimethoxy Phenyl Fragment: Synthesis, Crystal Structure and Evaluation of Antioxidant and Antibacterial Activity. MDPI.

• Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.

• Application Notes and Protocols for Bis-(3,4-dimethyl-phenyl)-amine. Benchchem.

• Confirming the Structure of 3,4,5-Trimethoxytoluene with 2D NMR: A Comparative Guide. Benchchem.

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The Bis(3,4,5-trimethoxyphenyl)amine Scaffold: Nomenclature, Synthesis, and Applications in Drug Discovery

Executive Summary

The diarylamine structural motif is a privileged scaffold in organic electronics and medicinal chemistry[1]. Specifically, Bis(3,4,5-trimethoxyphenyl)amine represents a highly specialized building block characterized by two electron-rich 3,4,5-trimethoxyphenyl (TMP) rings bridged by a secondary amine. In pharmaceutical development, the TMP moiety is universally recognized for its high-affinity binding to the colchicine site of β-tubulin, making this diarylamine an invaluable precursor for synthesizing novel antimicrotubule agents and vascular disrupting agents (VDAs).

This whitepaper provides an authoritative guide on the chemical identity, IUPAC nomenclature, mechanistic pharmacology, and a self-validating synthetic protocol for Bis(3,4,5-trimethoxyphenyl)amine.

Chemical Identity and IUPAC Nomenclature

The formal identification of complex diarylamines requires strict adherence to IUPAC nomenclature rules to avoid ambiguity in patent filings and regulatory submissions.

Nomenclature Logic

• Parent Chain Selection : The core structure is an aniline (benzenamine) derivative.

• Ring Substitution : The primary aniline ring possesses three methoxy (-OCH₃) groups at the 3, 4, and 5 positions, making the base name 3,4,5-trimethoxyaniline.

• N-Substitution : The nitrogen atom is covalently bonded to a second, identical 3,4,5-trimethoxyphenyl group.

• Final IUPAC Name : Combining these elements yields 3,4,5-trimethoxy-N-(3,4,5-trimethoxyphenyl)aniline [2].

• Accepted Synonym : Due to the molecule's C2 symmetry around the nitrogen atom, the multiplicative nomenclature bis(3,4,5-trimethoxyphenyl)amine is widely accepted and commonly used in commercial catalogs[3].

Quantitative Data Summary

The physicochemical properties of this compound dictate its handling and synthetic utility. These parameters are summarized in Table 1.

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value	Reference
IUPAC Name	3,4,5-trimethoxy-N-(3,4,5-trimethoxyphenyl)aniline	[2]
Common Name	Bis(3,4,5-trimethoxyphenyl)amine	[3]
CAS Registry Number	2007920-88-7	[3]
Molecular Formula	C₁₈H₂₃NO₆	[3]
Molecular Weight	349.38 g/mol	[3]
Structural Class	Symmetrical Diarylamine	[1]

Structural Significance in Drug Design

The 3,4,5-trimethoxyphenyl (TMP) group is a canonical pharmacophore in oncology. Molecules containing the TMP ring (such as Combretastatin A-4 and Colchicine) exhibit potent cytotoxicity against solid tumors by inhibiting tubulin polymerization.

Bis(3,4,5-trimethoxyphenyl)amine serves as a rigidified, dual-TMP scaffold. When integrated into larger heterocycles (e.g., thiophenes or pyrido-pyrimidines), the diarylamine core acts as a bioisosteric linker that optimally positions the TMP rings within the hydrophobic pocket of the tubulin heterodimer[4].

Mechanism of Action: TMP-mediated Tubulin Polymerization Inhibition Pathway.

Synthesis Workflow: The Buchwald-Hartwig Amination

The synthesis of symmetrical, highly electron-rich diarylamines presents a specific chemical challenge: the electron-donating methoxy groups deactivate the aryl halide toward oxidative addition, while steric hindrance impedes C-N bond formation. The most robust, field-proven method to overcome this is the Buchwald-Hartwig Cross-Coupling [1][5].

Catalytic Cycle Logic

Catalytic Cycle of the Buchwald-Hartwig Amination for Diarylamine Synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Every reagent choice and environmental control is engineered to prevent specific failure modes associated with electron-rich cross-couplings[4].

Step 1: Preparation of the Reaction Vessel (Inert Atmosphere)

• Action : Flame-dry a Schlenk tube under a high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times.

• Causality : Palladium(0) intermediates are highly susceptible to oxidation. Atmospheric oxygen will irreversibly deactivate the active catalytic species, leading to incomplete conversion and the formation of unwanted homocoupled biphenyl byproducts.

Step 2: Reagent Charging

• Action : Under a positive flow of Argon, charge the vessel with 5-bromo-1,2,3-trimethoxybenzene (1.0 equiv, 1.0 mmol), 3,4,5-trimethoxyaniline (1.2 equiv, 1.2 mmol), Palladium(II) acetate [Pd(OAc)₂] (5 mol%), rac-BINAP (7.5 mol%), and Cesium Carbonate [Cs₂CO₃] (2.0 equiv, 2.0 mmol)[4].

• Causality :

  • Amine Excess: A 1.2x stoichiometric excess of the aniline compensates for potential oxidative degradation.

  • Ligand Choice: BINAP is selected as the bidentate phosphine ligand because its large bite angle forces the palladium center into a geometry that accelerates the reductive elimination step—the primary kinetic bottleneck when coupling two sterically hindered, electron-rich aryl rings.

  • Base Choice: Cs₂CO₃ is utilized because its high solubility in organic solvents and mild basicity efficiently deprotonates the coordinated amine without causing base-catalyzed cleavage of the methoxy ether linkages.

Step 3: Solvent Addition and Degassing

• Action : Add 5.0 mL of anhydrous, degassed Toluene. Seal the tube and perform three freeze-pump-thaw cycles.

• Causality : Toluene provides the high boiling point necessary to overcome the activation energy barrier of the sterically hindered oxidative addition. Dissolved oxygen in the solvent is a primary cause of catalyst death; freeze-pump-thaw ensures absolute anaerobicity.

Step 4: Heating and Reaction Monitoring

• Action : Submerge the sealed tube in a pre-heated oil bath at 100 °C for 18 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 7:3).

• Causality : The elevated temperature drives the catalytic cycle. TLC monitoring validates the consumption of the starting bromide. The appearance of a lower-Rf, UV-active spot confirms the formation of the secondary diarylamine.

Step 5: Workup and Purification

• Action : Cool the mixture to room temperature, dilute with Ethyl Acetate (15 mL), and filter through a pad of Celite. Wash the organic filtrate with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography on silica gel.

• Causality : Celite filtration removes the insoluble inorganic salts (CsBr, excess Cs₂CO₃) and precipitated palladium black. Flash chromatography separates the target Bis(3,4,5-trimethoxyphenyl)amine from trace amounts of unreacted 3,4,5-trimethoxyaniline.

References

• National Institutes of Health (NIH). "Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions". ncbi.nlm.nih.gov. Available at:[Link]

• Università degli Studi di Ferrara (UNIFE). "2-Alkoxycarbonyl-3-arylamino-5-substituted thiophenes as a novel class of antimicrotubule agents". iris.unife.it. Available at:[Link]

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The Pivotal Role of Diarylamines as Hole-Transporting Materials: A Technical Guide

Introduction: The Critical Bridge in Modern Optoelectronics

In the landscape of advanced optoelectronic devices, such as perovskite solar cells (PSCs) and organic light-emitting diodes (OLEDs), the efficient movement of charge is paramount. At the heart of this process lies a class of molecules known as hole-transporting materials (HTMs). Their primary role is to act as a selective bridge, efficiently extracting and transporting positive charge carriers (holes) from the active layer to the anode, while simultaneously blocking electrons to prevent charge recombination.[1] Among the various classes of organic semiconductors developed for this purpose, diarylamine and triarylamine derivatives have emerged as the dominant and most successful candidates.[1]

The molecular architecture of these materials, characterized by a central nitrogen atom bonded to two or three aromatic rings, provides a unique combination of high charge carrier mobility and tunable energy levels.[1][2] This allows for precise energy level alignment with the active layer, a critical factor for efficient device performance.[1][3] The benchmark HTM, Spiro-OMeTAD (2,2′,7,7′-tetrakis(N,N-di-p-methoxyphenylamino)-9,9′-spirobifluorene), is a testament to the success of this molecular design, having been instrumental in achieving record efficiencies in PSCs.[2][4][5]

This guide provides an in-depth technical exploration of diarylamine-based HTMs, covering fundamental principles, molecular design strategies, synthesis, detailed characterization protocols, and their application in device fabrication.

Fundamental Principles of Hole Transport in Diarylamines

Charge transport in organic semiconductors like diarylamines fundamentally differs from that in crystalline inorganic semiconductors. Instead of moving through delocalized bands, charge carriers "hop" between adjacent molecules.[6] The efficiency of this process is governed by several key material properties:

• Energy Level Alignment: For efficient hole extraction, the Highest Occupied Molecular Orbital (HOMO) of the HTM should be slightly higher than or well-aligned with the valence band maximum (VBM) of the active layer (e.g., perovskite).[7][8][9] Simultaneously, the Lowest Unoccupied Molecular Orbital (LUMO) must be significantly higher than the active layer's conduction band to effectively block electrons.[2][8]

• Hole Mobility (μh): This parameter quantifies how quickly holes move through the material under an electric field.[10] High mobility is crucial for efficient charge transport and to prevent charge build-up at the interface, which can lead to recombination losses.[7][8]

• Morphology and Film-Forming Properties: The HTM must form a uniform, pinhole-free film that provides good coverage over the active layer.[2][3] Amorphous materials with high glass transition temperatures (Tg), like Spiro-OMeTAD, are often preferred as they resist crystallization, which can disrupt interfacial contact and degrade device performance.[2]

• Stability: The HTM must be thermally, photochemically, and electrochemically stable under device operating conditions to ensure long-term performance.[2][8]

The interplay of these properties is critical, and the molecular design of diarylamines offers a powerful toolkit to optimize them.

Molecular Design and Structure-Property Relationships

The versatility of organic synthesis allows for the fine-tuning of diarylamine properties by modifying their molecular structure.

• The Core Unit: The central diarylamine or triarylamine moiety is the fundamental hole-transporting unit. Extending the π-conjugation of this core can influence HOMO levels and absorption properties.[11]

• Peripheral Substituents: Attaching electron-donating groups (e.g., methoxy, -OCH3) to the peripheral aryl rings can raise the HOMO energy level, which is a common strategy to improve the energy alignment with perovskite layers.[12][13]

• Spiro-Configuration: The spirobifluorene core in Spiro-OMeTAD is a key innovation. This rigid, three-dimensional structure prevents intermolecular π-π stacking, which helps to maintain an amorphous state and ensures good solubility.[4][5]

• Donor-Acceptor (D-A) Architectures: Introducing electron-accepting units into the diarylamine structure can create D-A type molecules. This strategy can modulate frontier orbital energy levels and, in some cases, lead to dopant-free HTMs with impressive performance.[14]

The following diagram illustrates the energy level alignment in a typical n-i-p perovskite solar cell, highlighting the crucial role of the diarylamine HTM.

Caption: Energy level diagram of a perovskite solar cell.

Synthesis and Purification

The construction of the C-N bond is central to synthesizing diarylamines. The palladium-catalyzed Buchwald-Hartwig amination is the most prevalent and versatile method used today.[15][16] It offers milder reaction conditions and a broader substrate scope compared to older methods like the Ullmann condensation.[15]

The general workflow for synthesizing a diarylamine HTM involves coupling an aryl halide with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.

Caption: General workflow for diarylamine HTM synthesis.

Experimental Protocol: General Synthesis via Buchwald-Hartwig Amination[1][15]

• Reagent Preparation: In an inert atmosphere (glovebox or Schlenk line), add the aromatic halide (1.0 eq), aromatic amine (2.2 eq), palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), phosphine ligand (e.g., Xantphos, 4-10 mol%), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, 2.5 eq) to a dry reaction flask.

• Solvent Addition: Add anhydrous, degassed toluene to the flask.

• Reaction: Heat the mixture under an inert atmosphere (e.g., at 100-120 °C) and stir for the required time (typically 12-24 hours). Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After completion, cool the reaction to room temperature. Quench the reaction by slowly adding water.

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, and dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Purification: Remove the solvent under reduced pressure. Purify the crude product using flash column chromatography on silica gel.[17] For materials intended for high-performance devices, further purification by recrystallization or sublimation may be necessary.[5]

Characterization of Hole-Transporting Properties

A comprehensive characterization of a new diarylamine HTM is essential to predict its performance in a device.

Caption: Key characterization workflow for a new HTM.

Electrochemical Characterization: Cyclic Voltammetry (CV)

CV is used to determine the HOMO and LUMO energy levels of the HTM, which are crucial for assessing energy level alignment.[18][19]

Experimental Protocol: [20][21]

• Solution Preparation: Prepare a solution of the diarylamine compound (typically 1-2 mM) in an anhydrous, degassed solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).[21]

• Cell Assembly: Use a standard three-electrode cell consisting of a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl or saturated calomel reference electrode.[20][21]

• Measurement: Purge the solution with an inert gas (N₂ or Ar) for several minutes.[21] Record the cyclic voltammogram by scanning the potential.

• Calibration: Add a small amount of ferrocene/ferrocenium (Fc/Fc⁺) as an internal standard and record the voltammogram again. The Fc/Fc⁺ redox couple has a well-defined potential (4.8 eV below the vacuum level).

• Calculation:

  • Determine the onset oxidation potential (E_ox) of the diarylamine from the voltammogram.

  • Calculate the HOMO level using the formula: HOMO (eV) = - [E_ox (vs Fc/Fc⁺) + 4.8]

  • The LUMO can be estimated from the HOMO level and the optical bandgap (E_g) determined from UV-Vis spectroscopy: LUMO (eV) = HOMO + E_g

Hole Mobility Measurement: Space-Charge Limited Current (SCLC)

The SCLC method is a reliable technique to measure the charge carrier mobility in a thin-film device.[10][22] It involves fabricating a hole-only device and analyzing its current-voltage (J-V) characteristics in the dark.[10][23]

Experimental Protocol: [10][23]

• Device Fabrication: Fabricate a hole-only device with the structure: ITO / PEDOT:PSS / Diarylamine HTM / Au (or Ag) .[23]

  • Clean the ITO substrate thoroughly.

  • Spin-coat a layer of PEDOT:PSS to act as a hole-injection layer.

  • Spin-coat the diarylamine HTM film from solution.

  • Thermally evaporate the top metal electrode (Au or Ag).

• J-V Measurement: Connect the device to a source-measure unit and measure the J-V curve in the dark.

• Data Analysis: In the trap-free SCLC regime, the current density (J) is described by the Mott-Gurney law:[10][22] J = (9/8) * ε₀ * εr * μh * (V² / d³) Where:

  • ε₀ is the permittivity of free space.

  • εr is the relative permittivity of the material (typically assumed to be ~3 for organic semiconductors).

  • μh is the hole mobility.

  • V is the applied voltage.

  • d is the thickness of the HTM film.

• Calculation: Plot J vs. V² on a log-log scale. In the SCLC region, this plot will be linear. The hole mobility (μh) can be extracted from the slope of this linear region.

HTM Example	HOMO (eV)	Hole Mobility (cm²V⁻¹s⁻¹)	Device PCE (%)	Reference
Spiro-OMeTAD	-5.0 to -5.2	~10⁻⁴ - 10⁻⁵	>25% (doped)	[2],[4]
PTAA	-5.1 to -5.3	~10⁻³ - 10⁻⁴	>25% (doped)	[2]
ZnPc Derivative	-5.15	Not Reported	18.10%	[12]
CuPc Derivative	-5.18	Not Reported	20.18%	[13]

Table 1: Comparison of properties for selected diarylamine-based HTMs. Note that performance often depends on the use of additives/dopants.

Application in Perovskite Solar Cells

The integration of a diarylamine HTM into a PSC is a critical step in device fabrication. The following protocol outlines the deposition of the HTL in a standard n-i-p device architecture.

Experimental Protocol: HTL Deposition [1]

• Substrate Preparation: The process begins with a substrate (e.g., FTO glass) that has already been coated with the electron transport layer (ETL, e.g., SnO₂) and the perovskite absorber layer.

• HTM Solution Preparation: Prepare a solution of the diarylamine HTM (e.g., 70-80 mg/mL Spiro-OMeTAD in chlorobenzene).[5]

• Doping (if required): For many high-efficiency devices, additives are used to dope the HTM, increasing its conductivity and improving performance. Common additives for Spiro-OMeTAD include:

  • Lithium bis(trifluoromethylsulfonyl)imide (Li-TFSI): An oxidizing agent that creates Spiro-OMeTAD radical cations, increasing hole concentration.[4]

  • 4-tert-butylpyridine (tBP): A pyridine derivative that can improve film morphology and passivate perovskite surface defects.[2][4]

  • Cobalt complexes (e.g., FK209): Alternative p-dopants.

• Deposition: In an inert atmosphere (e.g., a nitrogen-filled glovebox), deposit the HTM solution onto the perovskite layer via spin-coating (e.g., at 4000 rpm for 20-30 seconds). The solvent should be chosen carefully to avoid dissolving the underlying perovskite layer.

• Oxidation/Annealing: Allow the film to oxidize in air or a controlled-humidity environment for several hours. This step is crucial for doped Spiro-OMeTAD to achieve high conductivity. Gentle annealing may also be performed.

• Electrode Deposition: Complete the device by thermally evaporating the top metal contact (typically gold or silver) onto the HTL.

Challenges and Future Outlook

Despite their success, conventional diarylamine HTMs like Spiro-OMeTAD face challenges that hinder commercialization. The high cost of synthesis and purification, relatively low intrinsic mobility (requiring performance-enhancing but stability-reducing dopants), and susceptibility to degradation are significant hurdles.[2][7]

Future research is focused on several key areas:

• Dopant-Free HTMs: Designing novel diarylamine structures with sufficiently high intrinsic mobility and conductivity to eliminate the need for hygroscopic and corrosive dopants.[14]

• Cost Reduction: Developing simpler, more efficient synthetic routes using cheaper starting materials.[7]

• Enhanced Stability: Incorporating molecular moieties that improve the thermal and photochemical stability of the HTM, leading to longer device lifetimes.[17][24]

• New Architectures: Exploring polymeric, star-shaped, and other complex diarylamine structures to improve film-forming properties and charge transport.[7][25]

The continued rational design and synthesis of novel diarylamine-based materials will be instrumental in pushing the boundaries of efficiency and stability for the next generation of optoelectronic devices.

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• National Center for Biotechnology Information. (n.d.). Approaches Towards Atropisomerically Stable and Conformationally Pure Diarylamines. Retrieved from [Link]

• MDPI. (2021). Novel Triarylamine-Based Hole Transport Materials: Synthesis, Characterization and Computational Investigation. Materials, 14(12), 3128. Retrieved from [Link]

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Discovery and significance of the 3,4,5-trimethoxyphenyl pharmacophore

An In-Depth Technical Guide to the Discovery and Significance of the 3,4,5-Trimethoxyphenyl Pharmacophore

Introduction: The Ubiquitous and Potent 3,4,5-Trimethoxyphenyl Moiety

In the landscape of medicinal chemistry, certain structural motifs repeatedly emerge as cornerstones of potent and effective therapeutic agents. The 3,4,5-trimethoxyphenyl (TMP) group is a preeminent example of such a pharmacophore. This seemingly simple aromatic ring, adorned with three methoxy groups at positions 3, 4, and 5, is a critical component in a vast array of biologically active molecules, from ancient psychoactive compounds to modern anticancer drugs.[1][2] Its unique electronic and steric properties enable it to form crucial interactions with a variety of biological targets, most notably tubulin. This guide provides a comprehensive technical overview of the discovery, significance, and multifaceted applications of the 3,4,5-trimethoxyphenyl pharmacophore for researchers, scientists, and drug development professionals.

Historical Roots and Natural Origins: From Peyote to Podophyllum

The story of the 3,4,5-trimethoxyphenyl pharmacophore begins not in a modern laboratory, but in the ancient ceremonial use of psychoactive cacti. Archaeological evidence suggests that mescaline-containing cacti have been used for over 6,000 years in the Americas.[3][4][5] Mescaline, the principal psychoactive alkaloid in the peyote cactus (Lophophora williamsii), was first isolated and identified in 1897 by the German chemist Arthur Heffter.[3][6] Its structure, 3,4,5-trimethoxyphenethylamine, was established through synthesis by Ernst Späth in 1919.[3][6] This marked the first characterization of a naturally occurring compound bearing the 3,4,5-trimethoxyphenyl group and laid the groundwork for understanding its potential biological effects.

Beyond its presence in psychoactive alkaloids, the 3,4,5-trimethoxyphenyl moiety is a key structural feature in several other important natural products with significant medicinal properties.

• Podophyllotoxin: This lignan, isolated from the roots and rhizomes of Podophyllum species, is a potent antimitotic agent that contains a 3,4,5-trimethoxyphenyl substituent.[7][8] It has been used topically for the treatment of genital warts and serves as a precursor for the synthesis of the clinically used anticancer drugs etoposide and teniposide.[7]

• Combretastatins: Isolated from the South African bush willow tree, Combretum caffrum, combretastatins, particularly Combretastatin A-4 (CA-4), are powerful inhibitors of tubulin polymerization.[9][10][11] The 3,4,5-trimethoxyphenyl ring (A-ring) is crucial for its high affinity to the colchicine binding site on tubulin.[9][12]

Table 1: Selected Natural Products Containing the 3,4,5-Trimethoxyphenyl Pharmacophore

Natural Product	Chemical Class	Source	Primary Biological Activity
Mescaline	Phenethylamine	Lophophora williamsii (Peyote)	Psychoactive (5-HT2A receptor agonist)
Podophyllotoxin	Lignan	Podophyllum species	Antimitotic (tubulin inhibitor), Antiviral
Combretastatin A-4	Stilbene	Combretum caffrum	Antimitotic (tubulin inhibitor), Antiangiogenic

The 3,4,5-Trimethoxyphenyl Group as a Privileged Pharmacophore in Tubulin Inhibition

The prevalence of the 3,4,5-trimethoxyphenyl moiety in potent tubulin inhibitors is no coincidence. This group has emerged as a privileged pharmacophore for targeting the colchicine binding site on the β-subunit of tubulin.[1][13][14] Its significance can be attributed to several key factors:

• Optimal Binding Interactions: The three methoxy groups are positioned to form critical hydrogen bonds and van der Waals interactions within the colchicine binding pocket, contributing significantly to the high binding affinity of many inhibitors.[1][13][14]

• Conformational Rigidity: The presence of the methoxy groups can influence the rotational freedom of the phenyl ring, helping to lock the molecule in a bioactive conformation that is favorable for binding to tubulin.[1][13][14]

• Electronic Properties: The electron-donating nature of the methoxy groups influences the electronic distribution of the aromatic ring, which can be crucial for specific interactions with amino acid residues in the binding site.

The 3,4,5-trimethoxyphenyl group is a shared feature of many Colchicine Binding Site Inhibitors (CBSIs), which are a promising class of anticancer agents.[1][13][14] Unlike taxanes and vinca alkaloids, CBSIs are often less susceptible to multidrug resistance mechanisms, making them attractive candidates for the treatment of resistant tumors.[1][13][14]

Therapeutic Applications: A Scaffold for Diverse Biological Activities

The versatility of the 3,4,5-trimethoxyphenyl pharmacophore has led to its incorporation into a wide range of synthetic compounds with diverse therapeutic applications.

Anticancer Activity

The most extensively studied application of the 3,4,5-trimethoxyphenyl group is in the development of anticancer agents, primarily as tubulin polymerization inhibitors.[15][16][17] By disrupting microtubule dynamics, these compounds induce cell cycle arrest in the G2/M phase, leading to apoptosis in rapidly dividing cancer cells.[15][16] Numerous synthetic derivatives incorporating this moiety have been developed and evaluated.

Table 2: In Vitro Cytotoxic Activity (IC₅₀ values in µM) of Selected Synthetic Compounds Containing the 3,4,5-Trimethoxyphenyl Moiety

Compound Class	Representative Compound	HeLa (Cervical Cancer)	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	Reference
3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines	Compound 9p	Potent Activity	Potent Activity	Potent Activity	[16][18]
3-aryl-4-(3,4,5-trimethoxyphenyl)selenophenes	Compound 7i	-	< CA-4	-	[17][19]
6-substituted-1-(3,4,5-trimethoxyphenyl)-1H-indoles	Compound 3g	-	Potent Activity	-	[15]
3,4,5-Trimethoxychalcones	Chalcone 1	-	6.18 ± 0.69	-	[20]
Pyrrolizines with 3,4,5-trimethoxyphenyl moiety	Compound 16a	-	Potent Activity	-	[21]

Antimicrobial Activity

The 3,4,5-trimethoxyphenyl scaffold is also found in compounds with significant antimicrobial properties. 3,4,5-Trimethoxybenzaldehyde, a key synthetic intermediate, has demonstrated inhibitory activity against both bacteria and fungi.[22] Its derivatives, including Schiff bases and 1,3,4-thiadiazoles, have also been shown to possess a broad spectrum of antimicrobial activity.[23][24][25]

Table 3: Antimicrobial Activity of Selected Compounds with the 3,4,5-Trimethoxyphenyl Moiety

Compound	Organism	Activity	Reference
3,4,5-Trimethoxybenzaldehyde	Escherichia coli, Candida Sp.	Inhibition zones of 21 and 23 mm, respectively	[22]
Quaternary ammonium aldimines	K. pneumoniae, P. aeruginosa	Selective antibacterial activity	[24]
1,3,4-thiadiazole derivatives	Various bacteria and fungi	Moderate-to-excellent activity	[25]

Psychoactive and Other Neurological Effects

As previously mentioned, the 3,4,5-trimethoxyphenyl group is the defining feature of mescaline, a classic psychedelic.[3][4][26] Its psychoactive effects are primarily mediated through agonism at serotonin 5-HT2A receptors.[4] Additionally, synthetic derivatives of 3,4,5-trimethoxyphenyl acrylamides have been investigated as potential antinarcotic agents, showing strong inhibitory effects on morphine withdrawal syndrome in mice through high binding affinities with serotonergic 5-HT1A receptors.[27][28]

Mechanism of Action: A Closer Look at Tubulin Inhibition

The primary mechanism by which many 3,4,5-trimethoxyphenyl-containing compounds exert their anticancer effects is through the disruption of microtubule dynamics.[2] Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, motility, and intracellular transport.[29] They are in a constant state of dynamic instability, alternating between phases of polymerization (growth) and depolymerization (shrinkage).

Compounds with a 3,4,5-trimethoxyphenyl moiety, such as combretastatin A-4 and its analogues, bind to the colchicine site on β-tubulin.[1][30] This binding event inhibits tubulin polymerization, shifting the dynamic equilibrium towards depolymerization. The net result is a loss of microtubule structure, leading to the formation of a dysfunctional mitotic spindle, G2/M phase cell cycle arrest, and ultimately, apoptosis.

Caption: Disruption of microtubule dynamics by a 3,4,5-trimethoxyphenyl compound.

Synthetic Methodologies: Building the Pharmacophore

The incorporation of the 3,4,5-trimethoxyphenyl moiety into target molecules can be achieved through various synthetic strategies. Often, a key starting material is a commercially available compound such as 3,4,5-trimethoxybenzaldehyde, 3,4,5-trimethoxybenzoic acid, or 3,4,5-trimethoxyaniline.

General Synthetic Workflow for a 3,4,5-Trimethoxyphenyl-Containing Heterocycle

Caption: A representative synthetic workflow.

Protocol 1: Synthesis of 2-Bromo-1-(3,4,5-trimethoxyphenyl)ethan-1-one[31]

This protocol describes the synthesis of a key intermediate for building more complex molecules.

Materials:

• 1-(3,4,5-trimethoxyphenyl)ethan-1-one

• Anhydrous diethyl ether (Et₂O)

• Bromine (Br₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 1-(3,4,5-trimethoxyphenyl)ethan-1-one (11.89 mmol) in anhydrous Et₂O (30 mL) at 0 °C, add Br₂ (14.27 mmol) dropwise.

• Allow the reaction mixture to gradually warm to room temperature over 2 hours and 35 minutes.

• Upon completion of the reaction, add saturated aqueous NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and brine, and then dry over Na₂SO₄.

• Filter and concentrate the solution in vacuo to yield the product.

Protocol 2: Synthesis of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indoles[15][32]

This protocol outlines a copper-catalyzed coupling reaction to introduce the 3,4,5-trimethoxyphenyl group.

Materials:

• 6-Substituted-1H-indole intermediate

• 5-iodo-1,2,3-trimethoxybenzene

• Copper(I) iodide (CuI)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an argon atmosphere, combine the 6-substituted-1H-indole intermediate (1 eq.), 5-iodo-1,2,3-trimethoxybenzene (0.8 eq.), CuI (0.15 eq.), and Cs₂CO₃ (0.6 eq.) in DMF (6 mL).

• Stir the mixture at 150 °C for 16 hours, monitoring the reaction by TLC.

• Quench the reaction with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography to obtain the target compound.

Experimental Protocols for Biological Evaluation

Evaluating the biological activity of compounds containing the 3,4,5-trimethoxyphenyl pharmacophore is crucial for drug development. The following are standard protocols for assessing their anticancer effects.

Protocol 3: In Vitro Tubulin Polymerization Assay[29]

This assay directly measures the effect of a compound on the polymerization of purified tubulin.

Caption: Workflow for an in vitro tubulin polymerization assay.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP (Guanosine-5'-triphosphate)

• Test compound

• Positive control (e.g., colchicine)

• Negative control (vehicle, e.g., DMSO)

• Temperature-controlled microplate reader

Procedure:

• Prepare a stock solution of purified tubulin in General Tubulin Buffer on ice.

• Prepare serial dilutions of the test compound and controls in General Tubulin Buffer.

• On ice, prepare the reaction mix by combining the tubulin solution with the GTP-supplemented buffer.

• Add the test compound dilutions, positive control, or negative control to the wells of a microplate.

• Initiate the polymerization reaction by adding the tubulin/GTP mix to each well.

• Immediately place the plate in a microplate reader pre-heated to 37 °C.

• Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Plot the absorbance versus time to generate polymerization curves.

• Analyze the curves to determine the maximum polymerization rate (Vmax) and the maximum polymer mass (Amax).

• Calculate the IC₅₀ value by plotting the Vmax or Amax as a function of the logarithm of the compound concentration and fitting the data to a dose-response curve.[29]

Protocol 4: MTT Cytotoxicity Assay[23]

This cell-based assay measures the metabolic activity of cells and is a common method for assessing the cytotoxic effects of compounds.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Add the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.[23]

Structure-Activity Relationship (SAR) Insights

Extensive research on compounds containing the 3,4,5-trimethoxyphenyl moiety has provided valuable insights into their structure-activity relationships.

• The 3,4,5-Trimethoxyphenyl Ring is Critical: Modifications to the TMP moiety in many CBSIs often lead to a reduction in antiproliferative potency, highlighting its importance for high-affinity binding to tubulin.[1][13][14]

• The Linker is Important: The nature of the linker connecting the TMP ring to other parts of the molecule can significantly impact activity. For example, in combretastatins, a cis-stilbene bridge is crucial for high activity.[9]

• Substituents on Other Rings Matter: In compounds with a second aromatic ring, the substitution pattern on that ring can modulate activity. For instance, in some series, electron-donating groups at the para-position of the second ring enhance cytotoxic potency.[17][19]

Conclusion and Future Perspectives

The 3,4,5-trimethoxyphenyl pharmacophore has a rich history, from its origins in natural products to its central role in modern drug discovery. Its remarkable ability to interact with tubulin has made it a cornerstone in the development of novel anticancer agents, particularly those that can overcome multidrug resistance. The continued exploration of this privileged scaffold, through the synthesis of new derivatives and the investigation of its potential in other therapeutic areas, promises to yield new and improved medicines. As our understanding of its interactions with various biological targets deepens, the 3,4,5-trimethoxyphenyl moiety will undoubtedly remain a focus of medicinal chemistry research for years to come.

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• Full article: 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents - Taylor & Francis. (2023, December 11).
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• Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents - PMC. (2021, June 21).
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• The Fascinating History of Mescaline, the OG Psychedelic - VICE. (2019, May 15).
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• Synthesis and antifungal activities of 5-(3,4,5-trimethoxyphenyl)-2-sulfonyl-1,3,4-thiadiazole and 5(3,4,5-trimethoxyphenyl)-2-sulfonyl-1,3,4-oxadiazole derivatives | Request PDF - ResearchGate. (2025, August 6).
• Combretastatin A4 - 1-(3,4 - Sigma-Aldrich. (n.d.).
• Full article: Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors - Taylor & Francis. (2025, December 1).
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• Full article: Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity - Taylor & Francis. (2022, September 26).

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Secondary Amines via Reductive Amination

Introduction: The Strategic Importance of Reductive Amination

The synthesis of secondary amines is a cornerstone of modern organic chemistry, particularly within the pharmaceutical and agrochemical industries where the amine functional group is a ubiquitous feature of biologically active molecules.[1][2][3][4] Among the various methods for constructing carbon-nitrogen bonds, reductive amination stands out as a highly efficient, versatile, and widely adopted strategy.[5][6] It provides a controlled and predictable route to secondary (and tertiary) amines, effectively circumventing the common pitfalls of over-alkylation that often plague direct alkylation methods using alkyl halides.[6][7]

This powerful transformation involves the reaction of a primary amine with a carbonyl compound (an aldehyde or ketone) to form an intermediate imine, which is subsequently reduced to the target secondary amine.[5][8] The reaction can be performed in a single pot ("direct" or "one-pot" reductive amination) or in a stepwise fashion ("indirect" reductive amination), providing flexibility to accommodate a wide range of substrates and reaction sensitivities.[5][9] Its prevalence is significant, with studies indicating that reductive amination accounts for as much as a quarter of all C–N bond-forming reactions in the pharmaceutical industry.[1][4] This guide provides an in-depth exploration of the reaction mechanism, a comparative analysis of common reagents, detailed experimental protocols, and field-proven troubleshooting advice for researchers, scientists, and drug development professionals.

The Mechanistic Blueprint: A Tale of Two Steps

The elegance of reductive amination lies in its sequential, two-part mechanism: the formation of a C=N bond followed by its selective reduction. Understanding the causality behind each step is critical for reaction optimization and troubleshooting.

Part 1: Imine Formation - The Condensation Step

The initial stage is an acid-catalyzed condensation between a primary amine and a carbonyl compound.[10][11] This process begins with the nucleophilic attack of the amine's lone pair on the electrophilic carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine or hemiaminal.[12][13][14] This intermediate is then protonated on its oxygen atom, converting the hydroxyl group into a good leaving group (water). Subsequent elimination of water yields a positively charged iminium ion, which is then deprotonated to give the neutral imine (also known as a Schiff base).[12][15]

Figure 3. Workflow for STAB-mediated reductive amination.

Methodology:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add the primary amine (1.0 eq.), the aldehyde or ketone (1.0-1.2 eq.), and anhydrous 1,2-dichloroethane (DCE, ~10 mL/mmol of amine).

• Add acetic acid (1.0 eq.) and stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate. 3[16]. Carefully add sodium triacetoxyborohydride (STAB, 1.5 eq.) to the mixture in portions. The addition can be exothermic.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as dichloromethane (DCM, 3 x volumes). 7[16][17]. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization as needed.

Protocol 2: One-Pot Synthesis using Sodium Cyanoborohydride (NaBH₃CN)

This method is useful when protic solvents are preferred, but requires strict pH control and safety awareness.

Methodology:

• Dissolve the primary amine (1.0 eq.) and the aldehyde or ketone (1.0-1.2 eq.) in methanol (MeOH, ~10 mL/mmol of amine).

• Adjust the pH of the solution to ~6 by the dropwise addition of acetic acid.

• Add sodium cyanoborohydride (1.5 eq.) to the reaction mixture.

• Stir the reaction at room temperature, monitoring by TLC or LC-MS.

• Once complete, carefully quench the reaction by adding water.

• Safety-Critical Step: Adjust the pH to >10 with a base (e.g., 1M NaOH solution) in a well-ventilated fume hood to neutralize the acid and decompose any residual NaBH₃CN, preventing HCN formation.

• Extract the product with an appropriate organic solvent, dry, and concentrate as described in Protocol 1.

Protocol 3: Two-Step (Indirect) Synthesis using Sodium Borohydride (NaBH₄)

This protocol is employed when using the less selective but often more readily available NaBH₄.

Methodology:

• Imine Formation: Dissolve the primary amine (1.0 eq.) and the aldehyde or ketone (1.1 eq.) in a suitable solvent (e.g., methanol or toluene). If using an aprotic solvent like toluene, equip the flask with a Dean-Stark apparatus to azeotropically remove the water formed during the reaction, driving the equilibrium towards the imine. Stir at room temperature or with gentle heat until imine formation is complete (as monitored by TLC/LC-MS or ¹H NMR).

• Reduction: Cool the reaction mixture in an ice bath (0 °C).

• Slowly add sodium borohydride (NaBH₄, 1.5-2.0 eq.) in small portions.

• Allow the reaction to warm to room temperature and stir until the reduction is complete.

• Perform an aqueous workup, extraction, and purification as detailed in Protocol 1.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield / No Reaction	Inefficient imine formation: pH is too high or too low.	[16] Ensure the addition of ~1 equivalent of acetic acid to maintain a weakly acidic environment (pH 4-6).
Steric hindrance: Bulky ketones or amines react slowly.	Increase reaction time or temperature moderately (e.g., to 40-50 °C). For very challenging substrates, consider adding a Lewis acid like Ti(i-PrO)₄ to activate the carbonyl.
Decomposition of reductant: STAB is moisture-sensitive.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.
Alcohol Byproduct Formation	Carbonyl reduction: The reducing agent is too strong or non-selective for a one-pot procedure.	Use NaBH(OAc)₃ or NaBH₃CN for one-pot reactions. If using NaBH₄, ensure it is added only after complete imine formation in a two-step process.
Tertiary Amine Byproduct (Over-alkylation)	Dialkylation of primary amine: The newly formed secondary amine product reacts with another equivalent of the carbonyl.	This is more common with unhindered aldehydes. Use a slight excess of the primary amine or consider a stepwise procedure for better control. The use of STAB generally minimizes this side reaction compared to other methods.
Reaction Stalls	Weakly nucleophilic amine: Electron-poor anilines are poor nucleophiles.	These reactions are often sluggish. Increased reaction time, temperature, and using STAB, which has shown good efficacy with weakly basic amines, is recommended.

Conclusion

Reductive amination is an indispensable tool for the synthesis of secondary amines, offering a reliable, high-yielding, and versatile alternative to other C-N bond-forming reactions. Its power lies in the rational control of a two-stage process: acid-catalyzed imine formation and subsequent hydride reduction. By selecting the appropriate reducing agent—with sodium triacetoxyborohydride (STAB) being the preeminent choice for one-pot procedures due to its exceptional selectivity—and by carefully controlling reaction parameters like pH and stoichiometry, researchers can efficiently access a vast chemical space of amine-containing molecules. The robust protocols and troubleshooting guidance provided herein serve as a comprehensive resource for scientists engaged in organic synthesis and drug discovery, enabling the confident and successful application of this cornerstone reaction.

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Application Note: Handling and Storage Procedures for Air-Sensitive Diarylamine Compounds

Introduction & Mechanistic Causality

Diarylamines ( Ar2​NH ) are indispensable building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced organic electronic materials[1]. However, their electron-rich nature renders them highly susceptible to aerobic oxidation, complicating their isolation and long-term storage[2].

To design an effective handling protocol, one must first understand the causality of their degradation. When exposed to ambient air—particularly in the presence of light or trace hydroperoxides—diarylamines undergo a hydrogen atom abstraction to form a diarylaminyl radical ( Ar2​N∙ )[3]. This highly reactive intermediate rapidly reacts with peroxyl radicals to form intensely colored diaryl nitroxide radicals ( Ar2​NO∙ )[3]. Because this oxidative cycle compromises the stoichiometric precision and purity of the reagent, the rigorous exclusion of oxygen and moisture is not merely recommended; it is a fundamental requirement for reproducible chemistry.

Oxidation pathway of diarylamines into nitroxide radicals.

Glovebox Storage Protocols

For long-term storage, a glovebox provides a continuous, self-regulating inert atmosphere (typically argon or nitrogen)[4]. Gloveboxes are engineered to maintain O2​ and H2​O levels well below 0.1 ppm, effectively arresting the nitroxide radical formation pathway[4].

Self-Validating Storage System

• Atmosphere Selection: While nitrogen is generally sufficient for diarylamines, Argon is preferred if the glovebox is concurrently used to store highly reactive metals (e.g., Li, Mg) that can form nitrides[5].

• Photochemical Protection: Store the compounds in amber glass vials with PTFE-lined caps to prevent light-activated oxidation pathways[6].

• Antechamber Cycling: When transferring materials into the glovebox, the antechamber must undergo a minimum of three vacuum/refill cycles (15–20 minutes per cycle for large antechambers)[4].

• Validation Checkpoint: Always ensure the glovebox circulation blower is active. Oxygen and moisture sensors require continuous gas flow to provide accurate, real-time readings[5]. If the O2​ sensor reads > 10 ppm, storage integrity is compromised, and the box must be purged[5].

Schlenk Line Handling Procedures

For benchtop manipulation and reaction setups, Schlenk techniques offer a robust method for handling air-sensitive solutions[7]. A Schlenk line utilizes a dual-manifold system to alternate between high vacuum and a dry inert gas source[8].

Step-by-Step Methodology: Cycling Glassware

Glassware used for diarylamines must be rigorously dried and completely free of ambient air prior to use[8].

• Preparation: Dry all Schlenk flasks and magnetic stir bars in an oven (>100 °C) overnight to remove adsorbed surface water[7].

• Attachment: While the glassware is still warm, attach the flask to the Schlenk line using thick-walled rubber tubing. Ensure the ground glass stopcock is lightly greased to maintain a high-vacuum seal.

• Evacuation: Open the flask to the vacuum manifold. For highly sensitive diarylamines, heat the flask under vacuum using a heat gun to drive off residual moisture[8]. Allow it to cool under vacuum for 5–10 minutes[8].

• Backfilling: Slowly close the vacuum valve and open the inert gas valve to backfill the flask.

  • Validation Checkpoint: Monitor the oil bubbler during backfilling. A steady, forward gas flow prevents oil suck-back and validates a positive inert gas pressure[8].

• Cycling: Repeat the evacuation and backfilling process a minimum of three times[8]. This iterative dilution mathematically reduces the residual oxygen concentration to negligible levels[9].

Standard Schlenk line vacuum-inert gas cycling workflow.

Step-by-Step Methodology: Solvent Degassing (Freeze-Pump-Thaw)

Diarylamines must be dissolved in rigorously degassed solvents. Simple purging (sparging) is insufficient for highly sensitive amines. The Freeze-Pump-Thaw method physically traps the solvent matrix, allowing the high vacuum to completely evacuate the headspace before dissolved gases are released.

• Transfer the anhydrous solvent into a heavy-walled Schlenk flask or sealed tube.

• Freeze: Submerge the flask in a liquid nitrogen dewar until the solvent is completely frozen solid.

• Pump: Open the stopcock to the high-vacuum manifold for 2–3 minutes to evacuate the headspace.

• Thaw: Close the stopcock, remove the flask from the liquid nitrogen, and allow the solvent to thaw completely. You will observe trapped gas bubbles escaping the liquid.

• Repeat: Execute this cycle three times.

  • Validation Checkpoint: The complete cessation of gas evolution during the thawing phase of the third cycle indicates that the solvent is fully degassed. Finally, backfill the flask with inert gas.

Quantitative Data Summary

Adhering to strict quantitative thresholds is the only way to guarantee the integrity of diarylamine compounds during storage and handling.

Parameter	Recommended Condition	Critical Threshold	Rationale
Glovebox O2​ Level	< 0.1 ppm	> 10 ppm	Prevents initiation of the nitroxide radical formation pathway[4].
Glovebox H2​O Level	< 0.1 ppm	> 5 ppm	Minimizes hydrolytic side reactions and preserves anhydrous states[4].
Schlenk Cycles	3 to 5 cycles	Minimum 3	Ensures complete mathematical displacement of ambient air[8].
Degassing Method	Freeze-Pump-Thaw (3x)	Purging (30 min)	Purging only achieves rough degassing; insufficient for sensitive amines.
Storage Vessel	Amber glass, PTFE cap	Clear glass	Prevents photochemical degradation and radical initiation[6].

Synthesis and Deprotonation Considerations

When functionalizing diarylamines (e.g., synthesizing dithiocarbamates), the addition of strong bases like n-BuLi generates a metal amide ( Ar2​NLi )[10]. These anionic intermediate species are exponentially more sensitive to oxidation than the neutral amines. For instance, potassium salts of diarylamines are known to decompose within seconds upon contact with atmospheric air[2]. Therefore, all deprotonation steps must be strictly executed under an inert atmosphere using cannula transfer techniques or sealed syringes for reagent addition[9].

References

• [9] Chemistry LibreTexts. Guides - Chemistry LibreTexts. Available at: [Link]

• [8] The Schlenk Line Survival Guide. 1 - The Schlenk Line Survival Guide. Available at:[Link]

• [7] ACS Publications. An Illustrated Guide to Schlenk Line Techniques. Available at: [Link]

• University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at:[Link]

• [1] Journal of the American Chemical Society. A New General Preparation of Polyfunctional Diarylamines by the Addition of Functionalized Arylmagnesium Compounds to Nitroarenes. Available at:[Link]

• [2] PMC. PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES. Available at:[Link]

• [3] Journal of the American Chemical Society. New Insights into the Mechanism of Amine/Nitroxide Cycling during the Hindered Amine Light Stabilizer Inhibited Oxidative Degradation of Polymers. Available at:[Link]

• [4] Chemistry LibreTexts. 13: Gloveboxes. Available at: [Link]

• [10] RSC Publishing. Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(III) complexes[Co(S2CNAr2)3] and their use as single source precursors to CoS2. Available at:[Link]

• [5] EPFL. Glovebox safety guidelines. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. epfl.ch [epfl.ch]
• 6. ossila.com [ossila.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co( iii ) complexes [Co(S 2 CNAr 2 ) 3 ] and their use as single source precursor ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01767A [pubs.rsc.org]

Application Note: Solution Preparation and Solvent Selection for Bis(3,4,5-trimethoxyphenyl)amine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: Bis(3,4,5-trimethoxyphenyl)amine (CAS: 2007920-88-7) Molecular Formula: C₁₈H₂₃NO₆ | Molecular Weight: 349.38 g/mol

Executive Summary & Physicochemical Profiling

Bis(3,4,5-trimethoxyphenyl)amine is a highly specialized diarylamine building block. It is prominently utilized in the synthesis of advanced functional materials and pharmaceutical agents, particularly tubulin polymerization inhibitors targeting the colchicine binding site (analogous to [1]).

The molecule features two 3,4,5-trimethoxyphenyl rings. The six methoxy groups create a dense, hydrophobic electron cloud that sterically hinders the central secondary amine. This structural motif dictates a highly lipophilic profile: it is essentially insoluble in water but exhibits excellent solubility in polar aprotic and non-polar organic solvents. Understanding the thermodynamics of its solvation is critical for preventing precipitation during assay preparation and ensuring reproducible experimental data.

Causality in Solvent Selection

The solvation of highly methoxylated diarylamines is governed by the hydrophobic effect and dipole-dipole interactions. The sheer steric bulk of the six methoxy groups restricts solvent accessibility to the single amine hydrogen-bond donor, rendering polar protic solvents (like water) thermodynamically unfavorable. Conversely, the aprotic nature of the methoxy oxygens favors strong dipole-dipole interactions with polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dichloromethane (DCM)[2].

Table 1: Solvent Selection Matrix

Solvent	Suitability	Est. Solubility	Mechanistic Rationale
DMSO	Optimal	>50 mg/mL	Strong dipole-dipole interactions overcome the crystal lattice energy. Ideal for in vitro biological master stocks.
DCM / THF	Optimal	>50 mg/mL	Aprotic and non-polar characteristics perfectly match the lipophilic diarylamine core. Ideal for organic synthesis.
Ethanol	Moderate	~5 - 10 mg/mL	Protic nature limits solubility compared to DMSO, but sufficient for specific analytical dilutions.
Water / PBS	Poor	<0.1 mg/mL	Hydrophobic exclusion by the six methoxy groups prevents aqueous solvation. Requires co-solvents for biological use.

Workflow & Decision Logic

Figure 1: Decision tree for solvent selection based on downstream application.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, every protocol below is designed as a self-validating system . If the physical state of the solution deviates from the expected outcome at any step, the protocol has failed validation and must be restarted to prevent downstream experimental artifacts.

Protocol A: Preparation of In Vitro Master Stock (10 mM)

For cell-based assays, a concentrated master stock in DMSO is required to keep the final assay DMSO concentration below 0.5% (v/v) to prevent solvent-induced cytotoxicity[3].

• Weighing: Accurately weigh 3.49 mg of Bis(3,4,5-trimethoxyphenyl)amine solid.

• Solvation: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 2-5 minutes.

• Self-Validation Check: The resulting solution must be optically clear and colorless to pale yellow . If the solution is cloudy, the DMSO has absorbed atmospheric moisture (reducing its solvating power). Discard and use a fresh, sealed DMSO ampoule.

• Storage: Aliquot into single-use vials and store at -20°C. Protect from light.

Protocol B: In Vivo Formulation (Co-Solvent System)

Due to its high lipophilicity, direct dilution into saline will cause immediate precipitation. The industry-standard formulation for 3,4,5-trimethoxyphenyl derivatives utilizes a step-wise co-solvent approach[4].

Figure 2: Step-by-step sequential co-solvent addition workflow for in vivo formulation.

Step-by-Step Methodology: (Example for 1 mL of a 1 mg/mL dosing solution)

• DMSO Solvation (10%): Dissolve 1.0 mg of the compound in 100 µL of DMSO. Sonicate until fully dissolved.

• PEG300 Addition (40%): Add 400 µL of PEG300 to the DMSO solution. Vortex vigorously for 30 seconds.

  • Validation: The solution must remain completely clear.

• Tween 80 Addition (5%): Add 50 µL of Tween 80. Vortex until the viscous Tween 80 is fully integrated.

• Aqueous Phase Addition (45%): Add 450 µL of 0.9% normal saline dropwise while continuously vortexing or stirring.

  • Validation Check: If bulk precipitation occurs, the sequence was violated or addition was too rapid. A successful formulation will yield a clear solution or a stable, fine nano-suspension suitable for IP or IV injection.

• Usage: Administer to subjects immediately (within 1-2 hours) to prevent delayed crystallization.

References

• Wikipedia. Combretastatin A-4: Chemical Properties and Pharmacokinetics. Retrieved from[Link]

• ACS Publications. Combretastatin A-4 Conjugated Antiangiogenic Micellar Drug Delivery Systems. Molecular Pharmaceutics. Retrieved from[Link]

Sources

• 1. Combretastatin A-4 - Wikipedia [en.wikipedia.org]
• 2. CAS 1136-86-3: 3′,4′,5′-Trimethoxyacetophenone [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-(3,4,5-Trimethoxyphenyl)propanoic acid | TargetMol [targetmol.com]

Technical Notes & Optimization

How to improve the purity of crude diarylamine products

Diarylamine Synthesis & Purification Technical Support Center

Welcome to the Technical Support Center for Diarylamine Purification. Diarylamines are privileged structural motifs in pharmaceuticals, agrochemicals, and organic materials. While modern synthetic routes—such as palladium-catalyzed Buchwald-Hartwig aminations and copper-catalyzed Ullmann couplings—offer excellent yields, the crude reaction mixtures are notoriously difficult to purify.

This guide provides researchers and process chemists with field-proven troubleshooting strategies, causal explanations for impurity retention, and self-validating protocols to achieve ICH-compliant purity levels.

Purification Workflow & Logic

The purification of diarylamines requires a sequential approach to address three distinct classes of impurities: bulk inorganic salts, unreacted starting materials (primary amines), and trace heavy metals (e.g., Palladium).

Logical workflow for the purification of crude diarylamine products synthesized via cross-coupling.

Troubleshooting Guide & FAQs

Q1: Why is there a persistent primary amine impurity in my diarylamine product, and how do I remove it? Causality: Primary amines (e.g., aniline derivatives) are often used in slight stoichiometric excess to drive the cross-coupling reaction to completion. Because both the starting material and the product are amines, standard silica gel chromatography often fails to separate them cleanly due to severe tailing. Solution: Utilize a selective acid-base extraction. The nitrogen lone pair in a primary arylamine (aniline) is delocalized into one phenyl ring, resulting in a conjugate acid pKa of ~4.6[1]. In a diarylamine, the lone pair is delocalized into two phenyl rings, drastically reducing its basicity to a pKa of ~0.79[1]. Washing the crude organic mixture with 1M aqueous HCl (pH ≈ 0) quantitatively protonates the primary amine into a water-soluble ammonium salt. The diarylamine remains unprotonated at this pH and stays partitioned in the organic solvent. This thermodynamic pKa gap creates a highly selective, self-validating separation system.

Q2: My product has a dark coloration and fails ICH guidelines for heavy metals. How do I efficiently remove residual Palladium? Causality: During Buchwald-Hartwig amination, residual palladium (both Pd(0) and Pd(II) species) strongly coordinates to the nitrogen lone pair and the π-system of the diarylamine product[2]. Simple aqueous washes or standard recrystallizations are thermodynamically insufficient to break these stable coordination complexes. Solution: Introduce a metal scavenger with a higher binding affinity for Pd. Functionalized macroporous silica scavengers containing soft sulfur donors (e.g., thiols or trimercaptotriazine) act as a thermodynamic sink[3]. Heating the mixture accelerates the ligand exchange, transferring the Pd from the product to the insoluble silica matrix, which is then permanently removed via simple filtration[2].

Q3: I am observing homocoupling byproducts or oxidized species. How do I separate them? Causality: Oxygen ingress during the catalytic cycle or the presence of excess oxidant can lead to the homocoupling of the aryl halide or the oxidative degradation of the amine. Solution: Because homocoupled byproducts are neutral and lack the polar N-H bond of the diarylamine, they cannot be removed via acid-base extraction. They must be purged via recrystallization (using solvent/anti-solvent pairs like EtOAc/Heptane) or column chromatography.

Quantitative Data: Palladium Scavenger Efficiency

To achieve pharmaceutical ICH limits (<10 ppm Pd for oral administration), selecting the correct scavenger is critical. The table below summarizes the efficiency of common scavengers applied to crude diarylamine streams.

Scavenger Type	Functional Group	Typical Loading (w/w)	Initial Pd (ppm)	Residual Pd (ppm)
SiliaMetS Thiol	1-Propanethiol	0.15 - 0.5	~1668	< 70
MP-TMT	Trimercaptotriazine	0.2 - 0.6	~1668	< 20
Darco KB-G	Activated Carbon	0.6	~1668	~ 633

Data synthesized from comparative scavenger screening for Buchwald-Hartwig aminations[3].

Step-by-Step Experimental Protocols

Protocol A: Selective Acid-Base Extraction for Primary Amine Removal

This protocol utilizes the pKa differential to self-validate the removal of unreacted primary amines.

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) at a concentration of 10 mL per gram of crude product.

• Acidic Wash: Transfer the solution to a separatory funnel. Add 1M aqueous HCl (3 x 20 mL per gram of crude). Vigorously shake and vent.

• Phase Separation: Allow the layers to separate. Discard the aqueous phase, which now contains the protonated primary amine impurity. The target diarylamine remains in the organic phase.

• Neutralization: Wash the organic layer with saturated aqueous NaHCO₃ (1 x 20 mL) to neutralize any residual acid.

• Drying: Wash with brine (1 x 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Palladium Scavenging using Functionalized Silica

This protocol breaks the Pd-diarylamine coordination complex using a thermodynamic sulfur sink.

• Re-dissolution: Dissolve the concentrated organic product from Protocol A in a polar aprotic solvent (e.g., THF or EtOAc) to ensure full solubility of the product.

• Scavenger Addition: Add a silica-supported thiol scavenger (e.g., SiliaMetS Thiol or MP-TMT) at a loading of 0.2 to 0.5 w/w relative to the theoretical product mass[3].

• Thermal Incubation: Stir the suspension vigorously at 40–50 °C for 4 to 16 hours. Note: Elevated temperatures are critical to overcome the activation energy barrier required for the Pd-product complex to dissociate.

• Filtration: Filter the warm mixture through a tightly packed pad of Celite to remove the Pd-loaded silica. Rinse the pad with an additional 2 volumes of the reaction solvent to ensure complete product recovery.

• Isolation: Concentrate the filtrate in vacuo to yield the high-purity diarylamine product, typically containing <10 ppm residual Palladium[2].

References

• Economidou, M., et al. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry." Organic Process Research & Development, ACS Publications. URL: [Link]

• "Process Development Whitepaper: Metal Scavenging." CatSci. URL: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. catsci.com [catsci.com]

Technical Support Center: Optimizing Palladium-Catalyzed Amination

Welcome to the Advanced Technical Support Center for the Buchwald-Hartwig Amination. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols. Here, we dissect the causality behind reaction failures and provide self-validating methodologies to ensure your C–N cross-coupling workflows are robust, reproducible, and scalable.

Diagnostic Decision Tree

Before adjusting your reaction parameters, it is critical to diagnose the specific mode of failure. The following workflow visualizes the logical path for troubleshooting a stalled or low-yielding amination.

Diagnostic workflow for troubleshooting Buchwald-Hartwig amination failures.

Frequently Asked Questions (FAQs): Causality & Optimization

Q1: My reaction mixture turns black shortly after heating, and the reaction stalls. What causes this, and how do I prevent it? A: The formation of a fine black precipitate is known as "palladium black." This indicates irreversible catalyst decomposition, where the active Pd(0) species falls out of the catalytic cycle and aggregates into bulk metallic palladium[1].

• Causality: This occurs when the Pd(0) center is insufficiently stabilized by the ligand, or when the oxidative addition step is too slow, leaving the "naked" Pd(0) exposed. It is highly exacerbated by the presence of oxygen or protic impurities (like water)[1].

• Solution: First, ensure rigorous Schlenk techniques; all solvents must be thoroughly degassed and anhydrous. Second, switch to a more sterically demanding dialkylbiaryl phosphine ligand (e.g., BrettPhos or RuPhos). The extreme steric bulk of these ligands strongly favors the formation of the highly active, monoligated L1​Pd(0) species, which resists aggregation and accelerates oxidative addition[2].

Q2: I am observing significant protodehalogenation (reduction of the aryl halide to the arene) instead of amination. How do I fix this? A: Protodehalogenation is a competing side reaction where the Pd(II)-aryl intermediate either undergoes β -hydride elimination (if your amine or solvent possesses β -hydrogens) or abstracts a proton from the environment before the amine can bind.

• Causality: Strong bases like NaOtBu can sometimes exacerbate this pathway. If the reductive elimination step is slow (often due to steric hindrance), the catalyst has more time to undergo β -hydride elimination.

• Solution: Switch to a weaker, inorganic base such as Cs2​CO3​ or K3​PO4​ . Additionally, increasing the concentration of the amine or utilizing a ligand specifically designed to accelerate reductive elimination (like RuPhos for secondary amines) will allow the desired amination pathway to outcompete the dehalogenation side reaction.

Q3: How do I select the correct ligand when coupling primary versus secondary amines? A: Ligand architecture must be precisely matched to the steric profile of the amine to control the reaction pathway.

• Primary Amines: The main risk is over-reaction (bis-arylation), where the newly formed secondary amine reacts again. Use BrettPhos . Its specific biaryl framework and steric bulk prevent the resulting secondary amine from coordinating to the palladium center a second time.

• Secondary Amines: The main challenge is the immense steric crowding during the reductive elimination step. Use RuPhos . Its structure is optimized to force the bulky aryl and amido groups together, drastically lowering the activation energy required for C–N bond formation[2].

Q4: The pyridine nitrogen in my 2-bromopyridine substrate seems to be killing the reaction. Why? A: The amination of 2-halopyridines is notoriously difficult because the basic pyridine nitrogen can act as a competing ligand. It coordinates to the palladium center, forming a stable, unreactive chelate that effectively poisons the catalyst[3].

• Solution: You must use a ligand that is sterically bulky enough to block the pyridine nitrogen from coordinating, while still allowing the halide to undergo oxidative addition. Ligands like XantPhos or highly hindered biaryl phosphines are required here[3].

Quantitative Data: Optimization Matrix

To streamline your optimization process, consult this consolidated matrix of reaction parameters.

Parameter	Recommended Choice	Best Suited For	Avoid When
Ligand	BrettPhos	Primary amines; preventing bis-arylation.	Extremely hindered secondary amines.
Ligand	RuPhos	Secondary amines; electron-rich aryl chlorides.	Substrates requiring very small bite angles.
Ligand	XPhos	General screening; aryl tosylates.	Base-sensitive functional groups.
Base	NaOtBu	Fast reaction rates; unfunctionalized substrates.	Substrates with esters, ketones, or nitro groups.
Base	Cs2​CO3​	Base-sensitive groups (esters, enolizable protons).	Reactions requiring very low temperatures.
Solvent	Toluene / Xylene	Standard high-temperature coupling.	Poorly soluble polar substrates[4].
Solvent	1,4-Dioxane	Broad solubility; standard alternative to toluene.	-
Solvent	t-Amyl Alcohol	Green chemistry alternative; suppresses aggregation.	Highly moisture-sensitive intermediates[5].

Step-by-Step Methodologies

Every protocol below is designed as a self-validating system . By monitoring specific physical and chemical checkpoints, you can verify the integrity of the reaction in real-time.

Protocol A: High-Throughput Ligand/Base Screening (Microscale)

Adapted from standardized reaction screening kit protocols[6].

• Preparation: Inside a nitrogen-filled glovebox or benchtop inertion box, prepare a 0.1 M stock solution of your aryl halide and amine in anhydrous, rigorously degassed 1,4-dioxane.

• Catalyst Dosing: Dispense 100 µL of the substrate stock solution into a 24-well reaction block pre-loaded with micro-aliquots of various Pd pre-catalysts (e.g., Pd2​(dba)3​ ) and a library of ligands (BrettPhos, RuPhos, XPhos, tBuXPhos).

• Base Addition (Critical Timing): Add the base (e.g., NaOtBu or Cs2​CO3​ ) as a slurry last. Do not allow the base to sit with the substrates in the absence of the active catalyst, as this promotes side reactions[6].

• Reaction Execution: Seal the block with a Teflon-lined mat. Heat the block on a preheated hot plate at 100 °C (reduce to 60–80 °C for base-sensitive substrates) with orbital stirring at 300 rpm for 12–18 hours[6].

• Validation Checkpoint: A successful hit will typically present as a homogeneous yellow, orange, or reddish-brown solution. Vials that are completely colorless indicate failed catalyst activation, while opaque black vials indicate catalyst death.

• Quench & Analyze: Cool the block, quench with 500 µL of HPLC mobile phase, allow insoluble inorganic salts to settle for 5 minutes, and analyze the supernatant via UPLC-MS[6].

Protocol B: Preparative Scale Synthesis (Schlenk Technique)

Adapted from robust scale-up procedures[5].

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd2​(dba)3​ (1–2 mol%), the optimized ligand (2–4 mol%), and the solid base ( Cs2​CO3​ , 1.5 equiv)[5].

• Inertion: Cap the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with ultra-high-purity Argon. Repeat this cycle three times.

• Reagent Addition: Add the aryl halide (1.0 equiv) and amine (1.2 equiv). (If solid, add them in Step 1. If liquid, inject via a gas-tight syringe).

• Solvent: Inject anhydrous, degassed t-amyl alcohol or toluene via syringe to achieve a 0.1 M to 0.2 M concentration[5]. Replace the septum with a Teflon screwcap under positive Argon flow.

• Heating & Validation: Immerse the flask in a pre-heated oil bath (80–110 °C) and stir vigorously. Self-Validation: Monitor via TLC or LC-MS after 1 hour. The disappearance of the aryl halide confirms successful oxidative addition.

• Workup: Upon completion, cool to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues and inorganic salts. Concentrate the filtrate for flash chromatography.

Mechanistic Failure Points

Understanding the catalytic cycle is the key to mastering this chemistry. The diagram below highlights the standard mechanism alongside the exact points where the cycle is most likely to collapse.

Buchwald-Hartwig catalytic cycle highlighting critical failure pathways.

References

• Troubleshooting Guide for Buchwald-Hartwig Amination Side Reactions , Benchchem. 1

• Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines , Benchchem. 3

• Step-by-Step Guide for Buchwald-Hartwig Amination Reaction Screening Kit , MilliporeSigma. 6

• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination , PMC.2

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates , Organic Syntheses. 5

• Specific Solvent Issues with Buchwald-Hartwig Amination , ACS GCI Pharmaceutical Roundtable. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Two solvents (Dioxane, DMAc), Strong Base (NaOt-Bu) Step-by-Step Guide for Buchwald-Hartwig Amination Reaction Screening Kit [sigmaaldrich.com]

Technical Support Center: Purification of Bis(3,4,5-trimethoxyphenyl)amine using Column Chromatography

Welcome to the technical support center for the purification of bis(3,4,5-trimethoxyphenyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the column chromatography purification of this compound.

Introduction

Bis(3,4,5-trimethoxyphenyl)amine is a diarylamine compound featuring two electron-rich trimethoxyphenyl rings. Its purification via silica gel column chromatography can be challenging due to the basic nature of the secondary amine, which can lead to strong interactions with the acidic silanol groups on the silica surface.[1] This often results in poor separation, tailing peaks, and potential degradation of the compound on the column. This guide provides a systematic approach to overcoming these challenges.

Troubleshooting Guide

This section addresses common problems encountered during the column chromatography purification of bis(3,4,5-trimethoxyphenyl)amine, offering potential causes and actionable solutions.

Issue 1: Significant Tailing or Streaking of the Product on the Column

Question: My bis(3,4,5-trimethoxyphenyl)amine is streaking badly on the silica gel column, leading to broad peaks and poor separation from impurities. What is causing this and how can I fix it?

Answer:

This is the most common issue when purifying amines on silica gel.

Primary Cause: The basic nitrogen atom of your amine interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel.[1] This strong, often irreversible, binding leads to tailing.

Solutions:

• Mobile Phase Modification (The Standard Approach): The most effective way to mitigate this issue is to add a basic modifier to your eluent. This modifier will compete with your amine for the acidic sites on the silica, effectively "masking" them.

  • Triethylamine (TEA): Add 0.5-2% (v/v) triethylamine to your mobile phase.[2] For example, to prepare 500 mL of eluent with 1% TEA, you would add 5 mL of TEA to 495 mL of your solvent mixture.

  • Ammonia Solution: In a fume hood, prepare a solution of your polar solvent (e.g., methanol or ethyl acetate) containing 1-2% concentrated ammonium hydroxide.[1] This is particularly useful when a more volatile base is desired for easier removal after purification.

• Pre-treating the Silica Gel: You can neutralize the silica gel before packing the column.

  • Slurry Treatment: Create a slurry of your silica gel in your chosen mobile phase containing the basic modifier (e.g., 1% TEA in ethyl acetate/hexane). Stir for 15-20 minutes before packing the column.[2] This ensures the silica is "passivated" before your compound is introduced.

• Column Loading: Overloading the column can exacerbate tailing for any compound, including amines.[1] If you are using a high concentration of your crude product, try reducing the amount loaded onto the column.

• Alternative Stationary Phases: If tailing persists, consider using a different stationary phase.

  • Amine-Functionalized Silica: These columns have amino groups bonded to the silica surface, which provides a less acidic environment and can significantly improve the peak shape of basic compounds.[3][4]

  • Alumina (Basic or Neutral): Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds.

Issue 2: The Compound is Not Eluting from the Column or Requires Very High Polarity

Question: I've tried a range of solvent systems, but my bis(3,4,5-trimethoxyphenyl)amine either stays at the top of the column or only starts to move with highly polar solvents like pure methanol, resulting in co-elution with polar impurities. What should I do?

Answer:

This is another manifestation of the strong interaction between the basic amine and the acidic silica gel.

Solutions:

• Incorporate a Basic Modifier: As with tailing, the first and most crucial step is to add a base like triethylamine (0.5-2%) to your eluent system.[2] This will disrupt the strong ionic interaction and allow your compound to elute with a less polar mobile phase.

• Re-evaluate Your Solvent System with TLC: Before running the column, perform a thorough TLC analysis using a solvent system that includes the basic modifier. A good starting point for developing your gradient is a solvent system that gives your product an Rf value of approximately 0.2-0.3 on the TLC plate.[5]

  • Recommended TLC Solvent Systems to Screen (with 1% TEA):

    • Hexane / Ethyl Acetate mixtures (e.g., starting from 10% Ethyl Acetate in Hexane and increasing polarity)

    • Dichloromethane / Methanol mixtures (e.g., starting from 1% Methanol in Dichloromethane)

• Dry Loading Technique: If your crude product has poor solubility in the initial, less polar mobile phase, consider using a dry loading technique.

  • Procedure: Dissolve your crude product in a suitable solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and then remove the solvent under reduced pressure until you have a free-flowing powder. This powder can then be carefully loaded onto the top of your packed column. This technique prevents the compound from precipitating at the top of the column when the less polar mobile phase is introduced.

Issue 3: Apparent Decomposition of the Product on the Column

Question: My collected fractions show new, unexpected spots on the TLC plate that were not present in the crude mixture. Is my compound decomposing on the silica gel?

Answer:

While less common than tailing, decomposition on silica gel can occur, especially with sensitive compounds. The acidic nature of silica can catalyze degradation reactions.

Solutions:

• Use a Basic Modifier: The addition of a base like triethylamine not only improves peak shape but also neutralizes the acidic environment of the silica gel, reducing the risk of acid-catalyzed decomposition.[2]

• Deactivated Silica Gel: Consider using commercially available deactivated silica gel or deactivating it yourself by the methods described above (pre-treating with a basic modifier).

• Minimize Time on the Column: The longer your compound is in contact with the silica gel, the greater the chance of degradation.

  • Optimize your solvent gradient to elute the compound as quickly as possible while still achieving good separation.

  • Use a shorter, wider column rather than a long, thin one to reduce the residence time.

• Consider an Alternative Stationary Phase: If decomposition is a persistent issue, switching to a less acidic stationary phase like neutral alumina or an amine-functionalized silica is highly recommended.[6]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of bis(3,4,5-trimethoxyphenyl)amine on a silica gel column?

A1: A common starting point for diarylamines is a mixture of a non-polar solvent like hexane or pentane and a moderately polar solvent like ethyl acetate.[2] We recommend starting with a low polarity mixture (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increasing the proportion of ethyl acetate. Crucially, always include 0.5-1% triethylamine in your eluent. [2] Perform a TLC analysis first to determine the optimal starting polarity.

Q2: How can I effectively visualize bis(3,4,5-trimethoxyphenyl)amine on a TLC plate?

A2: Due to the aromatic nature of the compound, it should be visible under UV light (254 nm) as a dark spot on a fluorescent green background.[5] If the concentration is low, or for a secondary visualization method, you can use a potassium permanganate stain or an iodine chamber.[5]

Q3: Can I reuse a silica gel column that has been used to purify bis(3,4,5-trimethoxyphenyl)amine with a basic modifier?

A3: While it is technically possible to flush the column extensively with a polar solvent to remove the triethylamine, it is generally not recommended for achieving high purity in subsequent separations of different compounds. Traces of the base can affect the chromatography of other, non-basic compounds. For high-purity applications, it is best to use a fresh column.

Q4: My compound is a solid. What is the best way to load it onto the column?

A4: If your compound is soluble in the initial mobile phase, you can dissolve it in a minimum amount of this solvent and load it directly onto the column. However, if it is not very soluble, the preferred method is dry loading, as described in Issue 2. This ensures a more even application and can lead to better separation.

Experimental Protocols

Protocol 1: TLC Method Development

• Prepare several small beakers with different ratios of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate). For example: 9:1, 8:2, 7:3, and 6:4 (Hexane:Ethyl Acetate).

• To each beaker, add triethylamine to a final concentration of 1% (v/v).

• Dissolve a small amount of your crude bis(3,4,5-trimethoxyphenyl)amine in a volatile solvent like dichloromethane or ethyl acetate.

• Using a capillary tube, spot the dissolved crude mixture onto a silica gel TLC plate.[5]

• Develop the TLC plates in the different solvent systems.

• Visualize the plates under UV light. The ideal solvent system will give your desired product an Rf value of 0.2-0.3.[5]

Protocol 2: Column Chromatography with a Basic Modifier

• Prepare the Eluent: Based on your TLC results, prepare a sufficient volume of the initial, less polar eluent (e.g., 9:1 Hexane:Ethyl Acetate) and the final, more polar eluent (e.g., 7:3 Hexane:Ethyl Acetate). Ensure both contain 1% triethylamine.

• Pack the Column: Pack your column with silica gel using the initial, less polar eluent. Ensure the silica bed is well-settled and free of air bubbles.

• Equilibrate the Column: Pass 2-3 column volumes of the initial eluent through the packed column to ensure it is fully equilibrated.[1]

• Load the Sample: Dissolve your crude product in a minimal amount of the initial eluent (if soluble) or use the dry loading method. Carefully apply the sample to the top of the silica bed.

• Elute the Column: Begin eluting with the initial mobile phase. Gradually increase the polarity of the mobile phase by mixing in the more polar eluent.

• Collect and Analyze Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified bis(3,4,5-trimethoxyphenyl)amine.

Visualization

Workflow for Troubleshooting Amine Purification

Caption: A decision-making workflow for troubleshooting common issues in the column chromatography of basic amines.

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard, cost-effective choice for most purifications.
Basic Modifier	0.5 - 2.0% (v/v) Triethylamine	Neutralizes acidic silanol groups, preventing strong adsorption of the basic amine.[1][2]
TLC Rf Target	0.2 - 0.3	Provides a good starting point for column elution and separation.[5]
Sample Load	1-5% of silica gel weight	Overloading can lead to band broadening and poor separation.[1]

References

• Benchchem Technical Support Team. (2025). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. Benchchem.
• Restek Corpor
• Journal of Chromatographic Science. (n.d.).
• University of Colorado Boulder, Department of Chemistry and Biochemistry. (n.d.).
• Chromatography Forum. (2009).
• Dolan, J. W. (2020). What's Happening to My Column?
• Organomation. (n.d.).
• Davies, S. G., et al. (n.d.).
• Teledyne ISCO. (n.d.).
• Kourtidou, E. (2014). Can anyone help with purifying product from reaction mixture with column chromatography?
• Biotage. (2023).
• Journal of Enzyme Inhibition and Medicinal Chemistry. (2010). Design, synthesis, and biological evaluation of 3,4,5-trimethoxyphenyl acrylamides as antinarcotic agents.
• Benchchem. (n.d.). A Technical Guide to the Natural Sources and Isolation of 3,4',5-Trihydroxy-3',6,7-trimethoxyflavone.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of Bis-(3,4-dimethyl-phenyl)-amine.
• E3S Web of Conferences. (2024).
• Sigma-Aldrich. (n.d.). Bis(3-methoxyphenyl)amine.
• Bioorganic & Medicinal Chemistry. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects.
• SiliCycle. (n.d.).
• Somatco. (n.d.).
• Analytical and Bioanalytical Chemistry. (2022). Development and chromatographic exploration of stable-bonded cross-linked amino silica against classical amino phases.
• Benchchem. (n.d.).
• Journal of Chromatography A. (n.d.). Silica subsurface amine effect on the chemical stability and chromatographic properties of end-capped immobilized artificial membrane surfaces.
• Thermo Scientific Chemicals. (n.d.). 3,4,5-Trimethoxybenzylamine, 96%.
• PubChem. (n.d.). 3,4,5-Trimethoxyaniline.
• ChemScene. (n.d.). (S)-1-(3,4,5-trimethoxyphenyl)but-3-en-1-amine.
• Journal of the Indian Chemical Society. (n.d.).
• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of the 3,4,5-Trimethoxy-2-(3,4-methylenedioxy-6-nitrophenyl)
• Sorbent Technologies, Inc. (2022). Amino Silica Gel.
• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides.
• Wikipedia. (n.d.). 3,4,5-Trimethoxybenzaldehyde.

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Technical Support Center: Navigating the Scale-Up of Diarylamine Synthesis

Welcome to the Technical Support Center for the synthesis of diarylamine derivatives. Diarylamines are a cornerstone in modern chemistry, forming the structural core of numerous pharmaceuticals, advanced materials, and agrochemicals.[1][2] However, transitioning their synthesis from the laboratory bench to a larger scale introduces a unique set of challenges that can impact yield, purity, and safety.

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the scale-up of diarylamine synthesis. It provides in-depth, experience-driven insights and practical, actionable solutions in a direct question-and-answer format.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses the most frequent and critical problems that arise during the scale-up of diarylamine synthesis, with a focus on the widely used Buchwald-Hartwig amination and Ullmann condensation reactions.

Issue 1: My Reaction Yield Has Dropped Significantly After Scaling Up.

Q: I had a great yield at the 1-gram scale, but at 100 grams, my yield is less than half. What are the likely culprits?

A: A drop in yield upon scale-up is a classic problem and often points to one or more of the following factors: mass and heat transfer limitations, inefficient mixing, or the amplification of minor side reactions.

• Causality—The "Why": On a small scale, your reaction flask has a large surface-area-to-volume ratio, allowing for efficient heat distribution. As you scale up, this ratio decreases dramatically, making it difficult to maintain a uniform temperature throughout the reaction mixture.[3] This can lead to localized "hot spots" where side reactions, such as catalyst decomposition or byproduct formation, are accelerated.[3] Similarly, inefficient stirring in a large reactor can create concentration gradients, slowing down the reaction rate.

• Troubleshooting Steps:

  • Re-evaluate Your Mixing: Ensure your reactor's agitation is sufficient to maintain a homogeneous mixture. Consider using an overhead stirrer with a properly sized impeller. For very viscous reaction mixtures, a mechanical stirrer is essential.

  • Optimize Heat Transfer: Use a reactor with a jacketed cooling/heating system to ensure precise temperature control. For highly exothermic reactions, consider a semi-batch process where one of the reactants is added slowly to manage the heat output.[4]

  • Check Reagent Purity: Impurities in starting materials that were negligible at a small scale can become significant inhibitors or competing substrates at a larger scale. Re-purify your starting materials if necessary.

  • Degas Thoroughly: Oxygen can be detrimental to many catalyst systems, especially the Pd(0) species in Buchwald-Hartwig aminations.[5] Ensure your solvent is rigorously degassed and the reaction is maintained under a positive pressure of an inert gas like nitrogen or argon.[6]

Issue 2: My Palladium Catalyst is Turning Black and Deactivating.

Q: I'm observing the formation of a black precipitate (palladium black), and my reaction has stalled. How can I prevent catalyst deactivation?

A: The formation of palladium black is a clear sign of catalyst decomposition, where the active, soluble palladium species agglomerates into an inactive form. This is a common issue in palladium-catalyzed cross-coupling reactions.[5]

• Causality—The "Why": Catalyst deactivation can be triggered by several factors. The active Pd(0) species can be oxidized to inactive Pd(II) by oxygen.[5] Certain phosphine ligands can degrade at higher temperatures or in the presence of specific functional groups. Furthermore, some substrates or products can coordinate too strongly to the palladium center, leading to the formation of stable, off-cycle complexes that are catalytically dormant.[7][8]

• Troubleshooting Steps:

  • Ligand Selection is Key: The choice of phosphine ligand is critical for stabilizing the palladium catalyst.[9] Bulky, electron-rich biarylphosphine ligands, often referred to as "Buchwald ligands," are designed to be more robust and resistant to deactivation.[8][10] Consider screening a panel of ligands to find the most stable and active one for your specific substrate combination.[9][11]

  • Use a Pre-catalyst: Modern palladium pre-catalysts are often more stable and form the active Pd(0) species more cleanly and efficiently than traditional sources like Pd(OAc)₂.[9]

  • Control the Temperature: Higher temperatures can accelerate catalyst decomposition.[12] Try running the reaction at the lowest effective temperature.

  • Inert Atmosphere is Non-Negotiable: As mentioned before, meticulous exclusion of air is crucial to prevent oxidation of the catalyst.[5]

Issue 3: I'm Seeing Significant Amounts of Side Products, Especially Hydrodehalogenation.

Q: My main impurity is the arene from the hydrodehalogenation of my aryl halide starting material. How can I suppress this side reaction?

A: Hydrodehalogenation, where the halogen on the aryl halide is replaced by a hydrogen, is a common and often frustrating side reaction in cross-coupling chemistry.[12][13]

• Causality—The "Why": This side reaction is often promoted by the presence of a palladium-hydride species, which can arise from various sources within the reaction. It becomes particularly problematic with electron-rich aryl halides and highly active catalyst systems.[12]

• Troubleshooting Steps:

  • Optimize the Base: The choice and quality of the base are critical. Ensure you are using a high-purity, non-nucleophilic base. In some cases, switching to a weaker base like cesium carbonate or potassium phosphate, potentially at a higher temperature, can minimize this side reaction.[9]

  • Ligand Choice Matters: The steric and electronic properties of the ligand can influence the relative rates of the desired coupling versus hydrodehalogenation. Screening different ligands is a valuable strategy.[12]

  • Control Reaction Time: Prolonged reaction times, especially after the starting materials are consumed, can lead to an increase in side products. Monitor the reaction progress and quench it once complete.

Issue 4: My Product is Difficult to Purify at Scale.

Q: On a small scale, I could easily purify my diarylamine by column chromatography. Now, with a larger batch, this is not practical. What are my options?

A: Purification is a major bottleneck in scaling up. Shifting from chromatography-based purification to crystallization is often necessary.

• Causality—The "Why": Flash column chromatography is an excellent tool for small-scale purification but is often too slow, solvent-intensive, and costly for large-scale production. Crystallization, on the other hand, is a more scalable and economical method for obtaining high-purity solid products.[3]

• Troubleshooting Steps:

  • Develop a Crystallization Protocol:

    • Solvent Screening: Experiment with a variety of single and mixed solvent systems to find conditions where your product has high solubility at an elevated temperature and low solubility at room temperature or below.

    • Control the Cooling Rate: A slow, controlled cooling rate is crucial for forming large, pure crystals. Rapid cooling can lead to the "oiling out" of the product or the trapping of impurities.[3]

    • Seeding: Adding a small amount of pure product (seed crystals) can initiate and guide the crystallization process.[3]

  • Consider a Salt Screen: If your diarylamine has a basic nitrogen, you may be able to form a crystalline salt with an acid. This can sometimes improve the crystallization properties and aid in purification.

  • Extraction and Washes: Optimize your workup procedure. Sometimes, a series of aqueous washes at different pH values can selectively remove certain impurities before the final purification step.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between the Buchwald-Hartwig amination and the Ullmann condensation for large-scale diarylamine synthesis?

A: Both are powerful methods, but they have distinct advantages and disadvantages at scale.[2]

Feature	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (Cu)	Palladium (Pd)
Cost	Generally lower (abundant copper catalyst)	Higher (precious palladium catalyst and specialized ligands)[11]
Temperature	High (often >150-220°C)[2][14]	Milder (often 25-120°C)[2]
Substrate Scope	Traditionally favored for electron-poor aryl halides[14]	Broad scope, including electron-rich and -neutral aryl halides[2]
Ligands	Simple diamines or amino acids[2]	Bulky, electron-rich phosphines[2]

For large-scale synthesis, the lower cost of the copper catalyst in the Ullmann condensation is attractive. However, the harsh reaction conditions can limit its applicability to robust substrates. The Buchwald-Hartwig amination offers a broader substrate scope and milder conditions but at a higher cost for the catalyst and ligands.[2][11]

Q2: How do I select the right ligand for my Buchwald-Hartwig amination?

A: Ligand selection is crucial and depends heavily on the nature of your coupling partners.[9] While there's no "one-size-fits-all" solution, some general guidelines exist:

• For primary amines: Ligands like BrettPhos are often effective.[9][15]

• For secondary amines: RuPhos is a good starting point.[9]

• For challenging substrates (e.g., heteroaryl amines, sterically hindered partners): More specialized ligands like tBuBrettPhos or GPhos may be necessary.[7][8][9]

The best approach is to consult ligand selection guides and, if necessary, perform a small-scale screen of a few different ligands.[9][11]

Q3: Are there any flow chemistry solutions for diarylamine synthesis?

A: Yes, flow chemistry is emerging as a promising technique for the synthesis of diarylamines, particularly for addressing some of the challenges of scale-up.[16][17][18] The use of packed-bed reactors with a heterogeneous catalyst can simplify product isolation and catalyst recycling.[18] Flow reactors also offer superior heat and mass transfer, which can lead to better reaction control and higher yields. However, a major challenge in adapting Buchwald-Hartwig reactions to flow is the formation of insoluble inorganic salts from the base, which can clog the reactor.[17][19][20] Using soluble organic bases like DBU is a strategy being explored to overcome this issue.[17][19]

Experimental Protocols

Protocol 1: General Procedure for a Robust Buchwald-Hartwig Amination at Scale

This protocol is a general guideline and should be optimized for specific substrates.

Safety First: Always conduct a thorough risk assessment before performing any reaction at scale.[21][22] Amines can be corrosive and toxic, so appropriate personal protective equipment (PPE) is essential.[23] The reaction can be exothermic, so ensure you have adequate cooling capacity.[3][21]

• Reactor Setup: In a clean, dry, and inerted reactor, add the palladium pre-catalyst (e.g., 0.5-2 mol%), the phosphine ligand (e.g., 1-4 mol%), and the base (e.g., sodium tert-butoxide, 1.5-2.0 equivalents).

• Solvent Addition: Add the degassed, anhydrous solvent (e.g., toluene, dioxane) to the reactor.

• Reactant Addition: Add the aryl halide (1.0 equivalent) and the amine (1.1-1.5 equivalents).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110°C) with efficient stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction with water or a suitable aqueous solution.

• Extraction: Extract the product with an appropriate organic solvent.

• Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure. Purify the crude product by crystallization or other suitable non-chromatographic methods.

Visualizations

Troubleshooting Workflow for Scale-Up Issues

Caption: A workflow for diagnosing and addressing common scale-up challenges.

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: A simplified representation of the Buchwald-Hartwig catalytic cycle.

References

• Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction - C
• Technical Support Center: Optimization of Solvent Systems for Diarylamine Synthesis - Benchchem. (URL: )
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem. (URL: )

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability - PMC. (URL: [Link])

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (URL: )
• Optimization of Buchwald-Hartwig amin
• Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions - Benchchem. (URL: )
• discovery and development of Buchwald ligands - Benchchem. (URL: )
• Cross-Coupling Reactions Guide. (URL: )

• Selected ligands and catalysts for Buchwald‐Hartwig amination.... - ResearchGate. (URL: [Link])

• Developed flow setup applied in the synthesis of representative diarylamines - ResearchGate. (URL: [Link])

• Studies on the Amination of Aryl Chlorides with a Monoligated Palladium Catalyst: Kinetic Evidence for a Cooperative Mechanism - Academia.edu. (URL: [Link])

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - Semantic Scholar. (URL: [Link])

• Scale-Up Reaction Safety. (URL: [Link])

• What are the Health and Safety Guidelines for Using Amines?. (URL: [Link])

• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow | Request PDF - ResearchGate. (URL: [Link])

• Synthesis of Diarylamines via Nitrosonium-Initiated C–N Bond Formation - ACS Publications. (URL: [Link])

• Synthesis of Diarylamines via Nitrosonium-Initiated C–N Bond Formation - PMC. (URL: [Link])

• Diarylamine Synthesis via Desulfinylative Smiles Rearrangement - PMC - NIH. (URL: [Link])

• Waste-minimized access to diarylamines and triarylamines via Csp–N coupling under batch and flow conditions - ResearchGate. (URL: [Link])

• Best Practices for Working with Chemical Reactions in the Lab. (URL: [Link])

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Ullmann condensation - Wikipedia. (URL: [Link])

• challenges and solutions for scaling up reactions with 3,5-Dibromobenzene-1,2-diamine - Benchchem. (URL: )

• Waste-minimized access to diarylamines and triarylamines via Csp 2 –N coupling under batch and flow conditions - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06065B. (URL: [Link])

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. (URL: [Link])

• Ullmann Coupling & other Cu Catalyzed reactions - Organic Synthesis. (URL: [Link])

• Diarylamine Synthesis via Desulfinylative Smiles Rearrangement | Organic Letters. (URL: [Link])

• An In-depth Technical Guide to Diarylamines in Organic Synthesis - Benchchem. (URL: )

• One-Pot Metal-Free Synthesis of Diarylamines from Aromatic Aldehydes and Anilines - PMC. (URL: [Link])

• A Comparative Guide to Diarylamine Synthesis: Ullmann Condensation vs.

• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (URL: [Link])

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates - Organic Syntheses. (URL: [Link])

• Safety Protocols for Handling Industrial Reactors Effectively - Polyc Machine. (URL: [Link])

• Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines - SciSpace. (URL: [Link])

• Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC - NIH. (URL: [Link])

• Approaches Towards Atropisomerically Stable and Conformationally Pure Diarylamines - PMC. (URL: [Link])

• Synthesis of Highly Functionalized Diarylamines through an N-, C-Cascade Reaction via Ammonium Salts - ChemRxiv. (URL: [Link])

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Technical Support Center: Mastering the Art of Monitoring Amination Reactions by TLC

Welcome to the Technical Support Center for monitoring amination reaction progress by Thin-Layer Chromatography (TLC). This guide is designed for researchers, scientists, and drug development professionals who rely on TLC for rapid, qualitative analysis of these crucial reactions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to help you resolve common issues and ensure the integrity of your results.

Fundamental Principles of TLC for Amination Reactions

Thin-Layer Chromatography is a cornerstone technique for monitoring chemical reactions due to its simplicity, speed, and low cost.[1] It operates on the principle of differential partitioning of compounds between a stationary phase (typically silica gel or alumina coated on a plate) and a mobile phase (the eluent or solvent system).[2] For amination reactions, where we are often dealing with polar, basic compounds, understanding the interactions between your analytes and the stationary phase is critical to achieving good separation and avoiding common pitfalls.[3]

Troubleshooting Guide: Common TLC Issues & Solutions

This section addresses specific problems you may encounter while monitoring your amination reactions with TLC, presented in a question-and-answer format.

Issue 1: My amine spots are streaking or "tailing" up the plate.

Q: Why are my amine spots streaking, and how can I fix it?

A: Streaking is a common issue when working with amines on silica gel TLC plates.[4] The primary cause is the strong interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[3][5] This strong interaction leads to poor partitioning with the mobile phase, causing the spot to drag up the plate. Overloading the plate with too much sample can also lead to streaking.[6]

Solutions:

• Add a Basic Modifier to Your Eluent: This is the most effective solution.[5] Adding a small amount of a volatile base like triethylamine (TEA) or ammonia to your mobile phase will "deactivate" the acidic silanol groups.[3][5] The basic modifier competes with your amine for binding to the acidic sites, allowing your compound of interest to travel up the plate more cleanly.[5]

  • Protocol: Start by adding 0.1-2% (v/v) of triethylamine to your eluent system.[5] For example, if your eluent is 9:1 ethyl acetate/hexane, you would add 0.1-2 mL of TEA to 100 mL of this mixture. You can also use a few drops of ammonia for a similar effect.[4]

• Reduce Sample Concentration: If you are overloading the plate, your spots will streak.[6] Dilute your reaction mixture sample before spotting it on the TLC plate.[6]

• Consider an Alternative Stationary Phase: If modifying the mobile phase doesn't resolve the issue, consider using a different type of TLC plate, such as alumina, which is less acidic than silica gel.[3]

Issue 2: I can't see my amine spots on the TLC plate.

Q: My starting material and product are not UV-active. How can I visualize them?

A: Many amines, especially aliphatic ones, do not have a chromophore that absorbs UV light, making them invisible under a UV lamp.[7] In these cases, you will need to use a chemical stain to visualize your spots.[8]

Solutions:

• Use a Ninhydrin Stain for Primary and Secondary Amines: Ninhydrin is an excellent stain for visualizing primary and secondary amines, with which it reacts to form a characteristic purple or pink spot (Ruhemann's purple).[7][9] It is important to note that tertiary amines do not react with ninhydrin.[7]

  • Protocol:

    • Prepare the ninhydrin solution: 0.3 g of ninhydrin in 100 mL of n-butanol and 3 mL of acetic acid.[10]

    • After developing your TLC plate, allow the solvent to evaporate completely.

    • Dip the plate into the ninhydrin solution using forceps.

    • Gently heat the plate with a heat gun until colored spots appear.[11]

• Use a Potassium Permanganate (KMnO4) Stain: This is a general-purpose oxidizing stain that works well for a wide variety of functional groups, including amines.[10] It will appear as yellow spots on a purple background.[10] This stain is particularly useful for visualizing tertiary amines that are not visible with ninhydrin.[10]

  • Protocol:

    • Prepare the permanganate solution: 3 g of KMnO4, 20 g of K2CO3, and 5 mL of 5% aqueous NaOH in 300 mL of water.

    • Dip the dried TLC plate into the solution.

    • The spots should appear relatively quickly without the need for heating.[10]

• Iodine Chamber: Exposing the TLC plate to iodine vapor is a simple and often effective method for visualizing a wide range of organic compounds, including amines.[8] The iodine absorbs onto the surface of the plate and the organic compounds, making them appear as brown spots.[7] This method is generally non-destructive.[7]

Issue 3: My spots are not moving from the baseline (Rf = 0).

Q: I've spotted my reaction mixture, but the spots remain at the origin. What does this mean and what should I do?

A: If your spots are not moving from the baseline, it indicates that your mobile phase is not polar enough to move the compounds up the polar stationary phase.[2] Your amine products are likely quite polar and are strongly adsorbed to the silica gel.

Solutions:

• Increase the Polarity of Your Eluent: You need to increase the polarity of your solvent system to encourage the compounds to move up the plate.[2]

  • Protocol: If you are using a mixture of a non-polar solvent (like hexane) and a polar solvent (like ethyl acetate), increase the proportion of the polar solvent.[12] For example, if you started with 10% ethyl acetate in hexane, try increasing it to 20%, 30%, or even 50%.[13] For very polar amines, you may need to add a more polar solvent like methanol to your eluent system (e.g., 5-10% methanol in dichloromethane).[13]

• Ensure Proper Spotting Technique: Make sure you are not spotting the sample below the level of the eluent in the developing chamber, as this will cause the sample to dissolve in the solvent pool instead of traveling up the plate.[6]

Issue 4: I see a spot for my starting amine, but no product spot.

Q: I've run my reaction for the specified time, but the TLC only shows the starting material. What could be wrong?

A: This indicates that your reaction has not proceeded as expected.

Solutions:

• Verify Reaction Conditions: Double-check all your reaction parameters, including the stoichiometry of your reactants, the activity of your reagents (especially the reducing agent in a reductive amination), the reaction temperature, and the pH.[14] For many reductive aminations, a pH of 4-6 is optimal for imine formation.[14]

• Monitor the Reaction Over Time: Don't just check the reaction at the end. Take TLC samples at regular intervals (e.g., every 30-60 minutes) to monitor the disappearance of the starting material and the appearance of the product.[15] This will give you a better understanding of the reaction kinetics.

• Consider a Co-spot: Spot your starting material in one lane, your reaction mixture in another, and a "co-spot" of both the starting material and the reaction mixture in a third lane. This will help you definitively identify the starting material spot in your reaction mixture lane.[16]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent system for my amination reaction TLC?

A1: The ideal solvent system should provide a good separation of your starting materials and products, with Rf values ideally between 0.2 and 0.8.[2] A good starting point for many organic reactions is a mixture of hexane and ethyl acetate.[13] You can then adjust the ratio to achieve the desired separation. For more polar amines, a system of dichloromethane and methanol may be more appropriate.[13]

Q2: Can I use TLC to monitor the progress of a Boc-protected amine reaction?

A2: Yes. While the Boc-protected amine may have a different polarity than the free amine, it can still be monitored by TLC.[17] Interestingly, ninhydrin stain can often visualize Boc-protected amines. The heat applied during staining can be sufficient to cleave the Boc group, revealing the free amine which then reacts with the ninhydrin to produce a colored spot.[18]

Q3: My TLC plate has strangely shaped spots (e.g., crescents or double spots). What's causing this?

A3: Crescent-shaped spots can occur if you've accidentally scraped the silica gel off the plate during spotting.[4] Double spots can be a result of spotting your sample in a very polar solvent, which causes it to spread out in a ring on the baseline.[4] To avoid this, try to use a less polar solvent to dissolve your sample for spotting.

Visualizing TLC Troubleshooting

The following diagram illustrates a typical workflow for troubleshooting common TLC issues in the context of amination reactions.

Caption: A decision tree for troubleshooting common TLC problems.

Summary of Staining Techniques for Amines

Stain	Target Molecules	Appearance	Procedure Highlights
Ninhydrin	Primary and secondary amines, amino acids.[7]	Purple/pink spots.[9]	Requires heating.[11]
Potassium Permanganate (KMnO4)	Most organic compounds, including tertiary amines.[10]	Yellow spots on a purple background.[10]	Usually does not require heating.[10]
Iodine	Wide range of organic compounds.[8]	Brown spots.[7]	Non-destructive, place plate in a chamber with iodine crystals.[7]

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Incomplete Reductive Amination with 2-Ethoxyethylamine.
• ChemBAM. (n.d.). TLC troubleshooting.
• Washington State University. (n.d.). Monitoring Reactions by TLC.
• Wikipedia. (2024). Ninhydrin.
• Cronicon. (2015). Modified Ninhydrin Reagent for the Detection of Amino Acids on TLC Paper.
• Chemistry LibreTexts. (2025). 5.6: TLC Procedure.
• Unknown. (n.d.). TLC Stains.
• Benchchem. (2025). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
• REACH Devices. (n.d.). TLC Stains.
• Chemistry LibreTexts. (2022). Thin Layer Chromatography.
• ChemicalDesk.Com. (2011). TLC Stains Preparation.
• MilliporeSigma. (n.d.). Tips & Tricks for Thin-Layer Chromatography.
• ResearchGate. (2013). Tailing in TLC - can anyone help?.
• Cegielska, B., & Kacprzak, K. M. (n.d.). Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent.
• Unknown. (n.d.). Thin Layer Chromatography.
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction.
• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?.
• Hawach. (2025). How To Choose The Best Eluent For Thin Layer Chromatography (TLC).
• Scribd. (n.d.). TLC Staining Procedure TLC Stain Recipe Stain Chemistry / Physics Comments.
• ResearchGate. (2017). How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines?.
• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography.
• Chromatography Online. (n.d.). How to Choose the Best Eluent for Thin Layer Chromatography.
• Kuwayama, S., et al. (2001). A TLC visualisation reagent for dimethylamphetamine and other abused tertiary amines. Analytical Methods, 23(10), 845-848.
• chemlegin - WordPress.com. (2017). Using TLC to monitor a reaction.
• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation.
• YouTube. (2024). TLC TROUBLESHOOTING- The most common problems with TLCs.
• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates.
• Nature. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• Benchchem. (n.d.). An In-depth Technical Guide to the Boc Protection of Primary Amines.
• Curly Arrow. (2008). Let's talk about TLCs Part 4 - Ninhydrin Stain.
• Beilstein Journal of Organic Chemistry. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions.
• Scholars Research Library. (n.d.). Der Pharma Chemica.
• YouTube. (2025). How can TLC monitor the progress of a chemical reaction?.
• Analytical Methods (RSC Publishing). (n.d.). Simple and rapid detection of aromatic amines using a thin layer chromatography plate.

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• 2. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
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• 4. chembam.com [chembam.com]
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• 7. TLC stains [reachdevices.com]
• 8. chem.libretexts.org [chem.libretexts.org]
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• 15. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]

Improving the efficiency of intramolecular cyclization of tertiary amines

Welcome to the Advanced Amine Functionalization Support Center. This portal provides troubleshooting guides, causal explanations, and validated protocols for researchers optimizing the intramolecular cyclization of tertiary amines.

Photoredox Catalysis & Radical Cyclization

Q: My visible-light photoredox cyclization yields mostly intermolecular dimers or unreacted starting material instead of the desired N-heterocycle. How can I shift the selectivity?

A: This is a classic issue of competing kinetic pathways. Under visible-light irradiation, tertiary amines undergo single-electron transfer (SET) to the excited photocatalyst, forming an amine radical cation[1]. This intermediate can either deprotonate to form an α -amino radical or undergo a second oxidation to an electrophilic iminium ion[2].

• Causality: Dimerization occurs when the concentration of the α -amino radical is too high, allowing bimolecular recombination to outcompete intramolecular trapping. Alternatively, if oxygen is present, it acts as a "chemical switch." Without oxygen, intermolecular addition is favored; with oxygen, a radical addition/cyclization cascade is triggered, forming cyclic products like tetrahydroquinolines[3].

• Solution:

  • Operate at High Dilution: Reduce substrate concentration to ≤0.01 M to kinetically favor intramolecular cyclization over intermolecular collisions.

  • Control the Atmosphere: If your mechanism relies on superoxide radical anion formation to complete the catalytic cycle and abstract hydrogen, ensure a controlled O2​ atmosphere[3]. If it relies on strictly anaerobic radical-polar crossover, rigorously degas via freeze-pump-thaw cycles.

Mechanistic pathways for photoredox-driven tertiary amine cyclization.

Q: The iminium intermediate seems to be hydrolyzing into a secondary amine and an aldehyde before cyclization can occur. How do I prevent this?

A: Iminium ions are highly electrophilic and exceptionally sensitive to trace water[1]. Hydrolysis outcompetes cyclization if the tethered nucleophile is weakly nucleophilic or sterically hindered.

• Causality: Water acts as a hard nucleophile, attacking the iminium carbon to form a hemiaminal, which collapses into the dealkylated products.

• Solution:

  • Add 4Å molecular sieves to the reaction mixture 12 hours prior to irradiation.

  • Use a Lewis acid co-catalyst (e.g., Sm(OTf)3​ or BF3​⋅OEt2​ ) to activate the tethered nucleophile (e.g., an alkene or alkyne) and accelerate the cyclization step.

Standard Protocol: Visible-Light Photoredox Intramolecular Cyclization

Self-Validating System: This protocol incorporates a TLC-based intermediate check to ensure the radical cation is forming before proceeding to full conversion.

• Preparation: In an oven-dried Schlenk tube, add the tertiary amine substrate (0.2 mmol), Ir(ppy)3​ (2 mol%), and activated 4Å molecular sieves (100 mg).

• Solvent: Add anhydrous, degassed CH3​CN (20 mL) to achieve a 0.01 M concentration.

• Degassing: Perform three freeze-pump-thaw cycles. Backfill with Argon (or O2​ if the oxygen switch pathway is desired[3]).

• Irradiation: Irradiate with a 34 W Blue LED strip at room temperature.

• Validation Check: After 30 minutes, take a 50 μ L aliquot. Quench with NaBH3​CN . If the starting material is consumed and the reduced linear amine is present, SET is occurring successfully, but cyclization is slow. If so, increase the temperature to 40°C.

• Isolation: After 12 hours, filter through Celite, concentrate, and purify via flash chromatography.

Electrochemical & Oxidative Cleavage Cyclizations

Q: I am using electrochemical oxidation to induce a cascade cyclization, but I am getting cleavage at the wrong alkyl group (e.g., ethyl instead of methyl). How do I control regioselectivity?

A: Electrochemical anodic oxidation of tertiary amines typically cleaves the C-N bond that forms the most stable radical/carbocation intermediate[4].

• Causality: The regioselectivity of deprotonation of the amine radical cation is governed by the kinetic acidity of the adjacent C-H bonds. Methyl groups are statistically favored (3 protons) and sterically accessible, but ethyl or benzyl groups form more stable radical intermediates[4].

• Solution:

  • Protecting Group Tuning: If you want to force cleavage/cyclization at a specific site, replace competing alkyl groups with sterically bulky or electronically deactivated groups (e.g., isopropyl or trifluoroethyl).

  • Current Density: Lower the current density (e.g., from 10 mA/cm² to 2 mA/cm²). High current densities lead to over-oxidation and unselective radical generation at the anode surface.

Troubleshooting logic tree for optimizing regioselectivity in electrochemical cyclizations.

Q: My transition-metal-catalyzed oxidative cyclization (e.g., Cu or Mn) stalls at 40% conversion. What causes this catalyst deactivation?

A: Copper-catalyzed cascade multicomponent poly C(sp3)–H functionalizations (such as[3 + 2 + 1] oxidative cyclizations) are highly sensitive to the coordination environment[5].

• Causality: The tertiary amine acts as both a substrate and a competitive ligand for the transition metal. As the reaction progresses, the cyclized N-heterocyclic products (e.g., pyridines or quinolines) can strongly coordinate to the copper or manganese center, displacing the active ligands and poisoning the catalyst[5].

• Solution:

  • Use a strongly coordinating, bidentate auxiliary ligand (e.g., 1,10-phenanthroline or bipyridine) that cannot be easily displaced by the product.

  • Increase the reaction temperature (e.g., to 80-100°C) to promote dynamic ligand exchange, preventing irreversible product inhibition.

Quantitative Comparison of Cyclization Conditions

Understanding the impact of the oxidant and solvent environment is critical. The table below summarizes typical parameters and their effects on the yield of intramolecular C(sp3)-H amination and cyclization[6].

Method / Catalyst	Oxidant / Additive	Solvent & Conc.	Primary Issue	Typical Yield
Visible-Light (Ir/Ru)	O2​ or None (Redox Neutral)	CH3​CN (0.01 M)	Intermolecular Dimerization	75 - 90%
Electrochemical	nBu4​NPF6​ (Electrolyte)	DCM/MeOH (0.05 M)	Poor Regioselectivity	60 - 85%
Cu-Catalyzed[3+2+1]	Air ( O2​ ) / TEMPO	Toluene (0.1 M)	Product Inhibition	70 - 88%
Metal-Free (DDQ/TFA)	DDQ	TCE (0.02 M)	Hydrolysis of Iminium	65 - 80%

Data synthesized from benchmark optimization studies on tertiary amine cyclizations.

Protocol: Copper-Catalyzed Cascade Oxidative Cyclization

Self-Validating System: This protocol uses colorimetric changes of the copper complex to verify active catalytic turnover.

• Setup: To a 10 mL sealed tube, add the enamine (0.2 mmol), ethyl tertiary amine (0.6 mmol, acts as C2 source), and alcohol (C1 source)[5].

• Catalyst Loading: Add Cu(OTf)2​ (10 mol%) and 1,10-phenanthroline (12 mol%). The solution will turn deep blue/green.

• Oxidant: Add TEMPO (2.0 equiv) or equip the tube with an O2​ balloon.

• Heating: Stir the mixture in toluene (2.0 mL) at 100°C for 12 hours.

• Validation: A color shift from deep blue to a brownish-red suspension indicates successful reduction of Cu(II) to Cu(I) during the oxidative C-H functionalization cycle. If the solution remains purely blue, the amine has not successfully coordinated/oxidized.

• Workup: Cool to room temperature, quench with saturated NH4​Cl , extract with EtOAc, and purify via column chromatography.

References

• Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• Oxygen Switch in Visible-Light Photoredox Catalysis: Radical Additions and Cyclizations and Unexpected C–C-Bond Cleavage Reactions Source: Journal of the American Chemical Society URL:[Link]

• Intramolecular Csp3–H/C–C bond amination of alkyl azides for the selective synthesis of cyclic imines and tertiary amines Source: Chemical Science (RSC Publishing) URL:[Link]

• Pyridine Synthesis via [3 + 2 + 1] Oxidative Cyclization of Enamines, Ethyl Tertiary Amines, and Alcohols: Copper-Catalyzed Cascade Multicomponent Poly C(sp3)–H Functionalization Source: Organic Letters (ACS Publications) URL:[Link]

• Electrooxidation-Induced Multicomponent Cascade Cyclization via Selective Cleavage of Tertiary Amine C–N Bond Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Thieme E-Books [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Intramolecular Csp3–H/C–C bond amination of alkyl azides for the selective synthesis of cyclic imines and tertiary amines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of hole-transporting materials in perovskite solar cells

The rapid evolution of perovskite solar cells (PSCs) has pushed power conversion efficiencies (PCEs) beyond 26%, rivaling traditional silicon photovoltaics. While the perovskite absorber layer acts as the engine of the device, the hole-transporting material (HTM) serves as the critical transmission system. It dictates the efficiency of charge extraction, minimizes non-radiative recombination, and acts as the primary defense against environmental degradation.

For materials scientists and cross-disciplinary researchers—such as drug development professionals utilizing surface-functionalized biosensors—understanding the interfacial chemistry of these materials provides a universal framework for controlling complex organic-inorganic interfaces. This guide provides an objective, mechanistic comparison of the four dominant classes of HTMs: Spiro-OMeTAD, PTAA, Inorganic Metal Oxides (NiOx), and emerging Self-Assembled Monolayers (SAMs).

Mechanistic Causality: The Physics of Charge Extraction

An optimal HTM must satisfy three non-negotiable thermodynamic and kinetic criteria:

• Energy Level Alignment: The Highest Occupied Molecular Orbital (HOMO) or valence band of the HTM must be slightly shallower (closer to the vacuum level) than the valence band maximum (VBM) of the perovskite. This provides the thermodynamic driving force for hole extraction while maximizing the open-circuit voltage ( Voc​ ).

• Carrier Mobility: High intrinsic hole mobility is required to prevent charge accumulation at the interface, which would otherwise lead to parasitic non-radiative recombination.

• Chemical Inertness: The HTM must act as a steric and hydrophobic barrier, preventing moisture ingress while remaining unreactive with the migrating halide ions (e.g., iodine) from the perovskite lattice.

Charge extraction pathway in a perovskite solar cell highlighting the role of the HTM.

Comparative Analysis of Key HTM Classes

Spiro-OMeTAD: The n-i-p Benchmark

Spiro-OMeTAD remains the most heavily cited organic small molecule for regular (n-i-p) architectures.

• The Mechanism: Its spiro-bifluorene core provides a 3D structure that prevents tight molecular packing, resulting in good film-forming properties. However, its intrinsic hole mobility is notoriously low.

• Causality of Failure: To achieve high efficiencies, Spiro-OMeTAD must be chemically doped with Li-TFSI and tBP (4-tert-butylpyridine). Li-TFSI is highly hygroscopic, actively drawing ambient moisture into the perovskite interface, while tBP is volatile and evaporates under thermal stress. This dopant dependency is the primary catalyst for rapid device degradation .

PTAA: The Polymeric Alternative

Poly(triarylamine) (PTAA) is the traditional champion for inverted (p-i-n) architectures.

• The Mechanism: As a polymer, PTAA offers superior thermal stability and can function without hygroscopic dopants, significantly extending the operational lifespan of the device.

• Causality of Failure: PTAA is highly hydrophobic. When attempting to solution-process the perovskite precursor directly on top of PTAA, the ink beads up, leading to incomplete film coverage. Researchers must employ surface wetting agents or complex solvent engineering to overcome this interfacial mismatch .

Inorganic Metal Oxides (NiOx): The Robust Choice

Nickel oxide (NiOx) is the most prominent inorganic HTM.

• The Mechanism: NiOx is intrinsically p-type, thermally robust, and highly cost-effective to synthesize. It provides an excellent physical barrier against environmental stressors.

• Causality of Failure: The surface of solution-processed NiOx is riddled with oxygen vacancies and reactive hydroxyl groups. These defects act as deep trap states, capturing holes and causing severe Voc​ deficits via non-radiative recombination .

Self-Assembled Monolayers (SAMs): The Frontier

SAMs (such as Me-4PACz or 2PACz) represent a paradigm shift in interfacial engineering, currently holding the record for p-i-n device efficiencies (>26%).

• The Mechanism: SAMs consist of a phosphonic acid anchoring group that covalently bonds to the ITO substrate, and a carbazole head group that extracts holes. This creates an ultra-thin (sub-nanometer) conformal layer.

• Causality of Success: Because they are true monolayers, charge transport occurs via direct quantum tunneling rather than bulk hopping. Furthermore, the molecular dipole of the SAM can be synthetically tuned to perfectly align the work function of the ITO with the perovskite, eliminating energy barriers without the need for chemical dopants .

Quantitative Performance Summary

Material	Classification	Typical PCE (%)	Stability	Cost / Scalability	Primary Architecture
Spiro-OMeTAD	Organic Small Molecule	24 - 25%	Low (Hygroscopic dopants)	High / Poor	n-i-p (Regular)
PTAA	Organic Polymer	23 - 24%	Moderate	High / Moderate	p-i-n (Inverted)
NiOx	Inorganic Metal Oxide	21 - 23%	High	Low / Excellent	p-i-n (Inverted)
SAMs (e.g., 2PACz)	Self-Assembled Monolayer	> 26%	Very High	Low / Excellent	p-i-n (Inverted)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols integrate built-in validation checkpoints to confirm successful material deposition before proceeding to the next fabrication step.

Protocol A: Deposition of SAMs (Me-4PACz) for p-i-n Architecture

The goal is to achieve a pristine, densely packed monolayer without steric aggregation.

• Substrate Activation: Treat the pre-cleaned ITO substrates with UV-Ozone for 15 minutes.

  • Causality: This removes residual organic contaminants and enriches the ITO surface with reactive hydroxyl (-OH) groups, which are strictly required for the condensation reaction with the SAM's phosphonic acid anchor.

• Solution Preparation: Dissolve Me-4PACz in anhydrous ethanol at a strict concentration of 1 mmol/L.

  • Causality: Concentrations >2 mmol/L lead to multilayer aggregation and high series resistance; concentrations <0.5 mmol/L result in pinholes and direct ITO-perovskite shunting.

• Spin-Coating & Annealing: Spin-coat at 3000 rpm for 30s. Immediately anneal at 100°C for 10 minutes on a hotplate to drive the covalent condensation reaction.

• System Validation (Contact Angle): Wash the substrate with pure ethanol to remove unbound molecules and dry with N2. Measure the water contact angle.

  • Validation Check: Bare activated ITO is highly hydrophilic (<10°). A successfully formed Me-4PACz monolayer exposes hydrophobic carbazole groups, shifting the contact angle to 70°–80° . If the angle exceeds 90°, detrimental multilayer aggregation has occurred, and the substrate must be discarded.

Protocol B: Deposition of Doped Spiro-OMeTAD for n-i-p Architecture

The goal is to achieve a highly conductive, oxidized film.

• Solution Preparation: Dissolve 72.3 mg of Spiro-OMeTAD in 1 mL of chlorobenzene. Add 17.5 µL of Li-TFSI solution (520 mg/mL in acetonitrile) and 28.8 µL of tBP.

  • Causality: tBP acts as a morphological controller to prevent the macroscopic crystallization of Li-TFSI salts, ensuring a uniform amorphous film.

• Spin-Coating: Spin-coat the solution onto the crystallized perovskite layer at 4000 rpm for 30s in a dry-air glovebox.

• Air Oxidation: Store the unencapsulated devices in a desiccator with ~20-30% relative humidity in the dark for 12 hours.

  • Causality: Spiro-OMeTAD is intrinsically an insulator. It requires exposure to oxygen to facilitate the formation of the oxidized Spiro + radical cation, which is responsible for hole conductivity.

• System Validation (UV-Vis Spectroscopy):

  • Validation Check: The freshly spin-coated film will appear pale yellow. After 12 hours of oxidation, the film must shift to a brownish tint. A UV-Vis absorption scan of a glass control sample must reveal a distinct new peak at ~500 nm , confirming the successful generation of the Spiro + radical cation.

Self-validating experimental workflow for the deposition of hole-transporting materials.

References

• Lessons learned from spiro-OMeTAD and PTAA in perovskite solar cells. Energy & Environmental Science (RSC Publishing). URL:[Link]

• Advancements in Inorganic Hole-Transport Materials for Perovskite Solar Cells: A Comparative Review. Energies (MDPI). URL:[Link]

• Self-Assembled Monolayer-Based Hole-Transporting Materials for Perovskite Solar Cells. Nanomaterials (MDPI). URL:[Link]

• Performance and Stability Enhancement of Hole-Transporting Materials in Inverted Perovskite Solar Cells. Energy & Fuels (ACS Publications). URL:[Link]

Cytotoxicity comparison between trimethoxyphenyl compounds and known anticancer drugs

This technical guide provides an objective, data-driven comparison of the cytotoxicity, mechanistic pathways, and experimental validation protocols of trimethoxyphenyl (TMP) compounds against traditional chemotherapeutic agents.

The Trimethoxyphenyl Pharmacophore: An Overview

The 3,4,5-trimethoxyphenyl (TMP) moiety is a highly privileged pharmacophore in oncology, most notably recognized as the critical structural component of the natural product Combretastatin A-4 (CA-4)[1]. While traditional chemotherapeutics like Paclitaxel and Doxorubicin have defined the standard of care for decades, their clinical efficacy is frequently bottlenecked by systemic toxicity and acquired multidrug resistance (MDR)[2]. Consequently, synthetic TMP derivatives—including pyrazoles, quinazolines, and pyridines—have been engineered to lock the active conformation of the molecule, preventing the cis-trans isomerization instability inherent to natural CA-4 while amplifying target affinity and overcoming efflux pump mechanisms[3].

Mechanistic Divergence: Destabilization vs. Stabilization

The fundamental difference between TMP compounds and traditional drugs lies in their interaction with the cytoskeletal architecture and nuclear material. TMP derivatives act as potent colchicine binding site inhibitors (CBSIs) on the α/β-tubulin heterodimer, actively preventing tubulin polymerization and leading to rapid microtubule destabilization[4],[5].

In stark contrast, Paclitaxel binds to the taxane site on the interior of the assembled microtubule, hyper-stabilizing the polymer and preventing the depolymerization required for cell division[4]. Meanwhile, Doxorubicin bypasses the cytoskeleton entirely, intercalating into DNA and inhibiting Topoisomerase II[2]. Despite these divergent upstream targets, both microtubule destabilization (TMPs) and stabilization (Paclitaxel) ultimately converge on G2/M cell cycle arrest and subsequent apoptosis[6],[7].

Fig 1: Mechanistic pathways of trimethoxyphenyls vs traditional chemotherapeutics.

Quantitative Cytotoxicity Comparison

Recent structural optimizations of the TMP scaffold have yielded synthetic derivatives that significantly outperform traditional reference drugs in vitro. The following tables synthesize recent comparative IC50 data across diverse cancer cell lines and isolated enzyme assays.

Table 1: Comparative In Vitro Cytotoxicity (IC50 values)

TMP Derivative	Target Cell Line	TMP IC50 (μM)	Reference Drug	Ref IC50 (μM)
Quinazoline 6 [8]	MDA (Breast)	0.79	Docetaxel	3.98
Quinazoline 6 [8]	HeLa (Cervical)	2.80	Docetaxel	9.65
Pyridine VI [5]	HepG-2 (Liver)	3.25	Colchicine	9.32
Pyridine VI [5]	HCT-116 (Colon)	4.83	Colchicine	7.40

| Pyrazole 3f [7] | MDA-MB-468 (Breast) | 6.45 (48h) | Paclitaxel | 25.19 (48h) |

Table 2: Cell-Free Tubulin Polymerization Inhibition

Compound	Target	IC50 (nM)	Reference Drug	Ref IC50 (nM)

| Pyridine VI [5] | Tubulin Enzyme | 8.92 | Colchicine | 9.85 |

Chemoreversal and MDR Sensitization

A profound clinical limitation of Paclitaxel and Doxorubicin is their susceptibility to efflux by P-glycoprotein (P-gp) pumps in MDR cancer cells. TMP derivatives possess unique steric and hydrophobic properties that allow them to act as potent chemosensitizers. For example, 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diyl esters have demonstrated the ability to competitively inhibit P-gp efflux[9]. When combined with Vincristine or Paclitaxel, specific bis-trimethoxybenzoyl derivatives exhibited up to 340-fold higher reversal potency than the standard P-gp inhibitor Verapamil, effectively restoring the cytotoxicity of traditional drugs in resistant cell lines like KBvin[10].

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of TMP derivatives requires rigorously controlled, self-validating assay systems. Do not rely on isolated viability metrics; the following protocols establish direct causality between drug application and cellular response.

Protocol A: High-Throughput Cytotoxicity Screening (MTT Assay)

• Causality: The MTT assay measures mitochondrial metabolic rate. We select this over ATP-based luminescent assays because TMP compounds induce rapid reactive oxygen species (ROS) generation and mitochondrial depolarization before total cellular ATP depletion occurs[7].

• Self-Validating System: The protocol includes a vehicle control (0.1% DMSO) to establish baseline viability and exclude solvent toxicity. A reference drug (Paclitaxel or Doxorubicin) is run in parallel to confirm the specific cell line's expected sensitivity profile, ensuring the assay's dynamic range is calibrated.

• Methodology:

  • Seed cancer cells (e.g., MDA-MB-468) in 96-well plates at a density of 5×103 cells/well and incubate for 24 hours.

  • Treat cells with serial dilutions of the TMP derivative (0.1 μM to 100 μM), alongside Paclitaxel (positive control) and 0.1% DMSO (vehicle control).

  • Incubate for 24 and 48 hours. Note: Dual timepoints are critical to capture both fast-acting ROS generation and slower G2/M cell cycle arrest mechanisms.

  • Add 20 μL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Solubilize formazan crystals with 150 μL of DMSO and measure absorbance at 570 nm using a microplate reader.

Protocol B: Cell-Free Tubulin Polymerization Dynamics

• Causality: To prove that a TMP compound's cytotoxicity stems from cytoskeletal disruption rather than off-target kinase inhibition, we must isolate tubulin dynamics in a cell-free environment.

• Self-Validating System: The assay utilizes a fluorescent reporter that enhances emission when incorporated into polymerized microtubules. By running both a known destabilizer (Colchicine) and a stabilizer (Paclitaxel), the assay internally validates its ability to detect bidirectional shifts in polymerization kinetics[6],[5].

• Methodology:

  • Prepare a reaction mix containing 3 mg/mL porcine brain tubulin, 1 mM GTP, and a fluorescent reporter in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9).

  • Pre-warm a 96-well half-area plate to 37°C.

  • Add the TMP compound, Colchicine (destabilizer control), Paclitaxel (stabilizer control), or buffer (baseline control) to the wells.

  • Rapidly inject the tubulin reaction mix into the wells to initiate polymerization.

  • Monitor fluorescence (Ex: 360 nm / Em: 420 nm) continuously for 60 minutes at 37°C. A decrease in the Vmax of the fluorescence curve relative to the baseline confirms destabilization.

References

• [6] Full article: Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents. tandfonline.com.6

• [8] Synthesis, Anticancer Screening of Some Novel Trimethoxy Quinazolines and VEGFR2, EGFR Tyrosine Kinase Inhibitors Assay; Molecular Docking Studies. nih.gov. 8

• [1] Combretastatins: An Overview of Structure, Probable Mechanisms of Action and Potential Applications. nih.gov. 1

• [9] 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity. nih.gov. 9

• [3] 2-[2-Methyl-5-phenyl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrol-3-yl]-2-oxo-N-(pyridin-4-yl) acetamide. mdpi.com. 3

• [4] Advances in antitumor research of CA-4 analogs carrying quinoline scaffold. frontiersin.org. 4

• [10] 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity. researchgate.net. 10

• [5] Design, synthesis, docking study and anticancer evaluation of new trimethoxyphenyl pyridine derivatives as tubulin inhibitors and apoptosis inducers. rsc.org. 5

• [2] Anticancer Activity of Natural Compounds from Plant and Marine Environment. mdpi.com. 2

• [7] RESEARCH ARTICLE Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468. waocp.org. 7

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A Researcher's Guide to Validating Antiproliferative Activity: A Comparative Analysis of the NCI-60 Screen and Alternative In Vitro Assays

In the landscape of anticancer drug discovery, the initial validation of a compound's ability to inhibit cancer cell growth is a critical milestone. For decades, the National Cancer Institute's (NCI) 60-cell line screen (NCI-60) has been a cornerstone in this endeavor, providing a publicly accessible and powerful tool for researchers globally.[1][2] This guide offers an in-depth comparison of the NCI-60 platform with other common in vitro antiproliferative assays, providing the technical insights and practical protocols necessary for researchers, scientists, and drug development professionals to make informed decisions in their experimental design.

The NCI-60 Human Tumor Cell Line Screen: A Paradigm of "Disease-Oriented" Discovery

Established in the late 1980s, the NCI-60 screen marked a significant shift from "compound-oriented" to "disease-oriented" anticancer drug discovery.[1][3] The screen comprises a panel of 60 diverse human cancer cell lines, representing nine distinct cancer types: leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney.[1][2] This diversity allows for the simultaneous assessment of a compound's antiproliferative activity across a broad spectrum of human cancers, offering early insights into potential tumor selectivity.[4]

The power of the NCI-60 screen is significantly enhanced by the COMPARE algorithm .[5] This bioinformatic tool analyzes the unique "fingerprint" of a compound's activity across the 60 cell lines and compares it to the vast database of previously tested agents.[5][6] A high correlation with a known drug can suggest a similar mechanism of action, providing an invaluable early hypothesis for further investigation.[5][7]

The Evolution of the NCI-60: From SRB to a High-Throughput Luminescent Readout

Initially, the NCI-60 screen utilized the Sulforhodamine B (SRB) assay, a colorimetric method that measures total protein content as an endpoint for cell viability.[8][9] While robust and cost-effective, the classic 96-well plate format had limitations in throughput.[9][10]

In a significant modernization, the NCI has transitioned to the HTS384 NCI-60 screen .[4][11][12] This updated platform leverages a 384-well plate format and the CellTiter-Glo® luminescent assay, which quantifies ATP as a direct measure of metabolically active, viable cells.[1][11] This evolution has increased throughput, sensitivity, and data precision while maintaining strong correlation with the extensive historical data, ensuring the continued utility of the COMPARE algorithm.[4][11]

A Comparative Overview of In Vitro Antiproliferative Assays

While the NCI-60 screen is an unparalleled resource for broad, initial screening, many research laboratories utilize other well-established in vitro assays for preliminary studies or to validate NCI-60 findings. The choice of assay is critical and should be guided by the specific research question, the nature of the compound being tested, and available laboratory resources.

Assay Type	Principle	Advantages	Disadvantages
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	Colorimetric assay where mitochondrial dehydrogenases of viable cells reduce the yellow MTT to a purple formazan product.[13]	Inexpensive, widely used, and provides a good measure of metabolic activity.[14][15]	Requires a solubilization step for the formazan crystals, which can introduce variability.[16][17] Potential for interference from colored compounds.
XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide)	Similar to MTT, but the formazan product is water-soluble, eliminating the need for a solubilization step.	More convenient than MTT, with fewer steps and potentially less variability.	Generally more expensive than MTT.
MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium)	A newer generation tetrazolium salt that is reduced to a water-soluble formazan product.[18]	Rapid, sensitive, and does not require a solubilization step.[14][18]	The level of absorbance can be influenced by incubation time, cell type, and cell number.[14]
SRB (Sulforhodamine B)	A colorimetric assay that binds to basic amino acids of cellular proteins, providing a measure of total protein content.[9][19][20]	Simple, rapid, reproducible, and has a stable endpoint.[19] Less susceptible to interference from colored compounds compared to tetrazolium assays.	Measures total protein, which may not always directly correlate with the number of viable cells, especially with compounds that induce cellular hypertrophy.
CellTiter-Glo® (Luminescent ATP Assay)	A luminescent assay that measures ATP, an indicator of metabolically active cells.	Highly sensitive, rapid, and has a broad linear range.[1] Amenable to high-throughput screening.	Generally more expensive than colorimetric assays. Potential for interference from compounds that affect luciferase activity.

Experimental Workflows: A Step-by-Step Guide

The following protocols provide a detailed methodology for performing a standard in vitro antiproliferative assay, using the SRB assay as a representative example due to its historical significance with the NCI-60 and its continued widespread use.

Workflow for a Typical In Vitro Antiproliferative Assay

Caption: General workflow for an in vitro antiproliferative assay.

Detailed Protocol: Sulforhodamine B (SRB) Assay

This protocol is adapted from the methodology historically used by the NCI and is suitable for adherent cell lines.[8][10]

Materials:

• 96-well flat-bottom microtiter plates

• Adherent cancer cell line of interest

• Complete cell culture medium

• Synthesized compound stock solution (e.g., in DMSO)

• Trichloroacetic acid (TCA), cold (4°C)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 1% (v/v) acetic acid

• 10 mM Tris base solution (pH 10.5)

• Microplate reader (absorbance at 515-540 nm)

Procedure:

• Cell Plating:

  • Harvest and count cells in the logarithmic growth phase.

  • Dilute the cell suspension to the predetermined optimal seeding density in complete medium.

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Include a column for "time zero" (Tz) control (no compound) and a column for "no drug" control (vehicle only).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Time Zero (Tz) Plate Fixation:

  • After the 24-hour pre-incubation, fix the Tz plate by gently adding 50 µL of cold 50% (w/v) TCA to each well (final concentration of 10% TCA).

  • Incubate at 4°C for 1 hour.

  • Wash the plate five times with tap water and allow it to air dry completely. This plate represents the cell number at the time of compound addition.

• Compound Addition:

  • Prepare serial dilutions of the synthesized compound in complete medium.

  • Remove the medium from the remaining plates and add 100 µL of the diluted compound solutions to the appropriate wells. Add 100 µL of medium with vehicle (e.g., DMSO) to the "no drug" control wells.

  • Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Cell Fixation and Staining:

  • After the incubation period, terminate the experiment by fixing the cells as described in step 2.

  • Wash the plates five times with tap water and air dry.

  • Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

  • Remove the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

• Solubilization and Absorbance Reading:

  • Add 200 µL of 10 mM Tris base solution to each well.

  • Place the plate on a shaker for 5 minutes to solubilize the protein-bound dye.

  • Read the absorbance at 515-540 nm using a microplate reader.

Data Analysis and Interpretation

The NCI protocol calculates three key parameters from the five-dose screen:

• GI50 (Growth Inhibition 50): The concentration of the compound that causes a 50% reduction in the net protein increase (as measured by SRB staining) in treated cells compared to untreated control cells.

• TGI (Total Growth Inhibition): The concentration of the compound at which the cell number at the end of the experiment is equal to the cell number at the time of compound addition (Tz value).

• LC50 (Lethal Concentration 50): The concentration of the compound that results in a 50% reduction in the protein content of treated cells compared to the Tz value, indicating a net loss of cells.

These values provide a comprehensive profile of a compound's antiproliferative and cytotoxic effects.

Navigating the Decision: NCI-60 vs. In-House Assays

The choice between submitting compounds to the NCI-60 screen and performing in-house assays depends on the stage and goals of the research project.

Caption: Decision tree for selecting a screening strategy.

When to Choose the NCI-60 Screen:

• Early-stage discovery: When you have a novel compound or a library of compounds and want a broad, unbiased assessment of their anticancer activity across multiple tumor types.[21][22]

• Mechanism of action studies: The COMPARE analysis provides a powerful, data-driven approach to generate hypotheses about a compound's mechanism, which can guide subsequent experiments.[5][6][7]

• Limited resources: The NCI-60 screen is a free service for the research community, making it an incredibly valuable resource.[4]

When to Prioritize In-House Assays:

• Initial hit validation: To quickly confirm the activity of a small number of compounds before committing to a larger screen.

• Specific cancer types: If your research is focused on a particular cancer type not well-represented in the NCI-60 panel, or if you are using specific genetically engineered cell lines.

• Rapid turnaround: In-house assays offer faster results for iterative medicinal chemistry efforts.

• Orthogonal validation: To confirm the findings from the NCI-60 screen using a different assay principle (e.g., validating a hit from the ATP-based HTS384 screen with a protein-based SRB assay).

Conclusion

Validating the antiproliferative activity of synthesized compounds is a foundational step in the journey of anticancer drug development. The NCI-60 screen, with its rich history, extensive database, and powerful analytical tools, remains a premier platform for the initial characterization of novel agents.[1][23] Its recent modernization to a high-throughput format ensures its continued relevance and utility for the foreseeable future.[11][12][24]

However, the NCI-60 is not a one-size-fits-all solution. A comprehensive understanding of alternative in vitro assays, such as MTT, XTT, and SRB, is essential for a well-rounded drug discovery program. By strategically combining the broad, hypothesis-generating power of the NCI-60 with the focused, rapid, and controlled nature of in-house assays, researchers can efficiently and robustly validate their compounds, paving the way for the next stages of preclinical and clinical development.

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• Decades of Discovery: How the NCI-60 Revolutionized Cancer Drug Screening. (2024, April 18). Crown Bioscience. Retrieved from [Link]

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• Reinhold, W. C., Varma, S., Sunshine, M., Elloumi, F., Ofori-Atta, K., Lee, S., ... & Pommier, Y. (2019). Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines. Cancer Chemotherapy and Pharmacology, 84(4), 843–853.
• Sausville, E. A., & Burger, A. M. (2002). Developmental therapeutics program at the NCI: molecular target and drug discovery process. Leukemia, 16(4), 567–575.
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• Changes for NCI's Developmental Therapeutics Program. (2020, November 11). CancerNetwork. Retrieved from [Link]

• Classic NCI-60 Screen (Archived). (n.d.). National Cancer Institute. Retrieved from [Link]

• Sausville, E. A., & Burger, A. M. (2002). Developmental Therapeutics Program at the NCI: Molecular Target and Drug Discovery Process. ResearchGate. Retrieved from [Link]

• Chabner, B. A. (2016). NCI-60 Cell Line Screening: A Radical Departure in Its Time. JNCI: Journal of the National Cancer Institute, 108(1), djv382.
• Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen.

• SRB Cytotoxicity Assay. (2023, March 21). Canvax. Retrieved from [Link]

• Grasso, C., et al. (2022). Antiproliferative Activity Predictor: A New Reliable In Silico Tool for Drug Response Prediction against NCI60 Panel. International Journal of Molecular Sciences, 23(22), 14374.
• Al-Shamsi, A. M., et al. (2021). COMPARE Analysis, a Bioinformatic Approach to Accelerate Drug Repurposing against Covid-19 and Other Emerging Epidemics. ACS Omega, 6(1), 133–143.

• NCI-60 Human Tumor Cell Line Screen. (2025, August 25). National Cancer Institute. Retrieved from [Link]

• Kunkel, M. W., et al. (2024). HTS384 NCI60: The Next Phase of the NCI60 Screen. Cancer Research, 84(15), 2403–2415.

• National Cancer Institute (NCI) Program for Natural Product Discovery: Exploring NCI-60 Screening Data of Natural Product Samples with Artificial Neural Networks. (2023, March 1). ACS Omega. Retrieved from [Link]

• Modernizing the NCI60 Cell Line Screen for Phenotypic Drug Discovery in the 21st Century. (2024, August 1). Cancer Research. Retrieved from [Link]

• Orellana, E. A., & Kasinski, A. L. (2025).

• Sulforhodamine B (SRB) Assay Protocol. (n.d.). Creative Bioarray. Retrieved from [Link]

• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening.
• Abdullah, R. S., et al. (2025). Selective anticancer activity and mechanistic insights of novel compounds identified through NCI-60 cancer cell line screening. Cancer Research, 85(8_Supplement_1), 5745.

• Ramli, N. S., et al. (2021). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Medic UPM. Retrieved from [Link]

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• Reinhold, W. C., et al. (2019). RNA Sequencing of the NCI-60: Integration into CellMiner and CellMiner CDB. Cancer Research, 79(13), 3514–3524.

• NCI-60 Screening Methodology. (n.d.). National Cancer Institute. Retrieved from [Link]

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Comparing the efficacy of different coupling reagents for amide bond formation

Amide bond formation is the foundational reaction in both peptide synthesis and small-molecule drug development. However, the true challenge of amide coupling is not merely forging the bond, but doing so with high efficiency, complete suppression of epimerization (racemization), and manageable byproduct profiles.

As a Senior Application Scientist, I approach coupling reagent selection not as a standardized recipe, but as a strategic alignment of molecular thermodynamics and kinetics. This guide objectively compares the efficacy of modern coupling reagents, detailing the mechanistic causality behind their performance and providing self-validating experimental workflows.

The Mechanistic Causality of Amide Coupling

To understand why different reagents perform differently, we must examine the activation pathway. When a carboxylic acid is activated by a standard carbodiimide (e.g., DIC or EDC), it forms an highly reactive O-acylisourea intermediate.

If an amine is not immediately available or is sterically hindered, this hyper-reactive intermediate will undergo intramolecular cyclization to form an oxazolone . The oxazolone rapidly tautomerizes, leading to the loss of stereochemical integrity at the α -carbon (epimerization) .

To intercept this degradation pathway, we introduce super-nucleophilic additives (such as HOBt, HOAt, or OxymaPure). These additives outcompete the oxazolone cyclization, attacking the O-acylisourea to generate an active ester . This active ester is thermodynamically stable enough to resist racemization, yet kinetically reactive enough to undergo rapid aminolysis .

Caption: Mechanistic pathway of amide bond formation and racemization suppression via additives.

Comparative Efficacy of Major Reagent Classes

Carbodiimides & Additives: The Shift to Green Chemistry

Historically, EDC/HOBt was the standard for solution-phase synthesis. However, benzotriazoles (HOBt, HOAt) exhibit explosive properties, leading to severe regulatory restrictions . OxymaPure (an oxime derivative) has emerged as the superior alternative. When paired with DIC, OxymaPure matches the racemization suppression of HOAt but without the explosive risks. DIC/OxymaPure is now the benchmark for Solid-Phase Peptide Synthesis (SPPS) due to its thermal stability and compatibility with green solvents .

Uronium/Aminium Salts: Tackling Steric Hindrance

For highly hindered sequences (e.g., consecutive N-methyl amino acids), pre-formed active esters are mandatory.

• HATU incorporates the HOAt moiety directly. The nitrogen at the 7-position of its benzotriazole ring provides a critical "neighboring group effect"—acting as a hydrogen bond acceptor to orient the incoming amine and stabilize the transition state, drastically accelerating aminolysis .

• COMU , a morpholine-based uronium salt of OxymaPure, offers a safer alternative to HATU. It delivers comparable coupling efficiency, superior solubility, and generates water-soluble byproducts, making it highly compatible with green chemistry .

Quantitative Performance Data

Table 1: Comparative Profile of Major Coupling Reagents

Reagent Class	Reagent System	Reactivity / Steric Hindrance	Racemization Suppression	Byproduct Removal	Safety Profile
Carbodiimide	DIC / OxymaPure	Moderate to High	Excellent	Organic soluble (DIU)	Safe (Non-explosive)
Carbodiimide	EDC / HOBt	Moderate	Good	Water-soluble	Safe
Uronium	HATU / DIPEA	Very High	Excellent	Water-soluble	Explosive risk (HOAt)
Uronium	COMU / DIPEA	Very High	Excellent	Water-soluble	Safe (Non-explosive)
Phosphonium	PyBOP / DIPEA	High	Good	Organic soluble	Safe (HMPA analog)

Table 2: Experimental Performance Metrics (Z-Phg-Pro-NH₂ Model) This highly hindered model is the industry standard for evaluating epimerization propensity.

Coupling System	Yield (%)	Epimerization (D-isomer %)	Typical Reaction Time
DIC / HOBt	~96.3	~14.8	60 min
DIC / HOAt	~97.6	~5.9	60 min
DIC / OxymaPure	~91.9 - 99.0	~1.0 - 7.7	60 min
HATU / DIPEA	>99.0	<2.0	15 - 30 min
COMU / DIPEA	>99.0	<2.0	15 - 30 min

(Data synthesized from comparative literature on peptide coupling models , )

Strategic Selection Workflow

Selecting the right reagent requires balancing reactivity, scale, and safety. The following decision matrix illustrates the logical flow for reagent selection.

Caption: Logical decision tree for selecting optimal coupling reagents based on substrate properties.

Self-Validating Experimental Protocols

A robust protocol must contain built-in validation mechanisms to ensure the causality of the reaction is proceeding as intended.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with DIC/OxymaPure

Causality: DIC is chosen for SPPS because its byproduct, diisopropylurea (DIU), is highly soluble in DMF, preventing resin clogging. OxymaPure accelerates the reaction while preventing HCN byproduct formation (which can occur if DIC/Oxyma is left without an amine) .

• Resin Preparation: Swell the resin in DMF for 30 minutes.

• Deprotection: Treat with 20% piperidine in DMF (2 x 10 min).

  • Validation Checkpoint: Monitor the UV absorbance of the piperidine-dibenzofulvene adduct at 301 nm. A plateau indicates complete Fmoc removal.

• Activation: In a separate vial, dissolve Fmoc-AA-OH (4.0 eq) and OxymaPure (4.0 eq) in DMF. Add DIC (4.0 eq) and pre-activate for 3 minutes.

• Coupling: Transfer the activated mixture to the resin and agitate at room temperature for 60 minutes.

• Validation Checkpoint (Kaiser Test): Wash the resin and perform a Kaiser test. A yellow/colorless solution confirms complete acylation. A blue resin indicates unreacted primary amines, triggering an automatic double-coupling cycle.

Protocol 2: Solution-Phase Synthesis of Hindered Amides with COMU

Causality: COMU requires exactly 1 equivalent of base to initiate active ester formation. Unlike HATU, COMU features a colorimetric shift that acts as an internal indicator of reaction progress .

• Dissolution: Dissolve the carboxylic acid (1.0 eq) and COMU (1.0 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (2.0 eq) dropwise.

  • Validation Checkpoint: The solution will immediately transition from colorless to a vibrant yellow/orange. This visual shift confirms the successful generation of the Oxyma-active ester.

• Aminolysis: Add the sterically hindered amine (1.1 eq) to the mixture.

• Reaction: Stir at room temperature for 30–60 minutes.

• Validation Checkpoint (LC-MS): Sample the reaction. The disappearance of the active ester mass and the dominant appearance of the target amide mass confirms completion.

• Workup: Quench with saturated NaHCO₃. Because COMU byproducts are highly water-soluble, the pure product can be easily extracted into Ethyl Acetate (EtOAc) without complex chromatography.

Green chemistry approaches to the synthesis of bisdimedone derivatives

As a Senior Application Scientist, I frequently evaluate synthetic methodologies not just for their yield, but for their scalability, environmental impact, and operational simplicity. Bisdimedone derivatives (tetraketones) are highly valued scaffolds in drug discovery, serving as critical precursors for xanthenes and acridinediones with documented bactericidal and antiviral activities[1][2]. Historically, synthesizing these molecules required volatile organic solvents (VOCs) and homogeneous acid/base catalysts that were impossible to recover, generating significant chemical waste.

Today, the principles of green chemistry dictate a shift toward self-validating, atom-economical systems. In this guide, I will objectively compare the most robust green protocols for bisdimedone synthesis, dissecting the mechanistic causality behind each approach to help you select the optimal workflow for your laboratory's infrastructure.

Mechanistic Causality: The Knoevenagel-Michael Cascade

The synthesis of bisdimedones is a classical multicomponent reaction. It initiates with a Knoevenagel condensation between an aromatic aldehyde and dimedone (5,5-dimethylcyclohexane-1,3-dione), forming an electrophilic alkene intermediate. This is immediately followed by the Michael addition of a second dimedone equivalent, which tautomerizes to yield the final stable tetraketone[1].

In green protocols, the choice of solvent is not merely a passive medium; it actively drives the reaction. For instance, when water is used as a solvent, the hydrophobic effect forces the non-polar organic reactants into tightly packed micro-droplets. This drastically increases their effective local concentration, accelerating the cascade kinetics without the need for toxic VOCs.

Mechanistic pathway of the one-pot Knoevenagel-Michael cascade for bisdimedone synthesis.

Comparative Analysis of State-of-the-Art Green Protocols

Visible-Light-Driven, Photocatalyst-Free Synthesis

Recent advancements have demonstrated that tetraketones can be synthesized in ethanol using a simple 30 W white LED, completely eliminating the need for a chemical catalyst[2].

• Causality: The visible light provides the exact activation energy required to excite transient intermediate charge-transfer complexes, driving the Michael addition step at room temperature.

• Performance: This method boasts unparalleled atom economy and zero catalyst cost, though reaction times can fluctuate based on the electronic nature (electron-withdrawing vs. electron-donating) of the aldehyde substituents.

Magnetic Nanocatalyst-Mediated Synthesis

For industrial scale-up, heterogeneous catalysis is preferred. By immobilizing a layered double hydroxide (LDH) on a silica-coated magnetic core (e.g., Fe3O4@SiO2@Ni–Zn–Fe LDH), researchers have created a highly active, mesoporous catalyst[3].

• Causality: The abundant Lewis acid/base sites on the LDH promote the condensation, while the magnetic core allows for instantaneous separation using an external neodymium magnet. This bypasses energy-intensive filtration and enables the catalyst to be reused up to six times with negligible activity loss.

Ultrasound-Assisted Synthesis with Benign Catalysts

Sonochemistry offers another powerful green alternative. Utilizing benign catalysts like boric acid or Al(OH)₃ in aqueous media under ultrasound irradiation accelerates the reaction significantly[1][4].

• Causality: The phenomenon of acoustic cavitation—the formation and violent collapse of microscopic bubbles—generates localized hotspots of extreme temperature and pressure. This drastically reduces activation energy barriers and enhances mass transfer between the aqueous and organic phases.

Quantitative Performance Comparison

To facilitate objective decision-making, the table below summarizes the empirical performance of these green alternatives based on recent literature data:

Protocol Approach	Catalyst System	Solvent	Operating Conditions	Reaction Time	Yield (%)	Catalyst Reusability
Visible-Light [2]	None (Photocatalyst-free)	Ethanol	30 W LED, Room Temp	10 min – 5 h	72–92%	N/A (No catalyst)
Magnetic LDH [3]	Fe3O4@SiO2@Ni–Zn–Fe	Water	Mild Heating	30–60 min	>90%	Up to 6 cycles
Al(OH)₃ Catalyzed [1]	Al(OH)₃	Water	80 °C	60 min	>85%	Up to 4 cycles
Ultrasound [4]	Boric Acid	Aqueous	Sonication	<30 min	>90%	Moderate

Experimental Methodologies: Self-Validating Workflows

To ensure reproducibility, I have detailed the step-by-step workflows for the two most highly adopted green protocols. Every step is designed as a self-validating system to ensure quality control throughout the synthesis.

Protocol A: Visible-Light-Driven Synthesis in Ethanol

• Preparation: Charge a transparent reaction tube with the aromatic aldehyde (1.0 mmol) and dimedone (2.0 mmol) in 5.0 mL of absolute ethanol.

  • Causality: Ethanol acts as a benign, renewable solvent that supports the stabilization of photo-excited intermediates without participating in side reactions.

• Irradiation: Place the reaction tube approximately 5 cm away from a 30 W white LED lamp. Stir magnetically at room temperature.

• Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) every 15 minutes. The complete disappearance of the aldehyde spot validates the exhaustion of the limiting reagent and the completion of the cascade.

• Isolation: Upon completion, filter the formed precipitate, wash thoroughly with cold aqueous ethanol, and dry under a vacuum. The high purity of the crude precipitate typically bypasses the need for complex column chromatography.

Protocol B: Magnetic Nanocatalyst-Mediated Synthesis in Water

• Preparation: In a round-bottom flask, mix the aromatic aldehyde (1.0 mmol), dimedone (2.0 mmol), and the Fe3O4@SiO2@Ni–Zn–Fe LDH catalyst (approx. 10-15 mg) in 5.0 mL of deionized water.

• Reaction: Stir the mixture under mild heating (or room temperature, depending on the specific aldehyde reactivity) for 30–60 minutes.

  • Causality: The hydrophobic effect forces the organic substrates into the mesoporous cavities of the catalyst, driving the reaction forward in an aqueous medium.

• Magnetic Separation: Apply an external neodymium magnet to the wall of the flask.

  • Validation Checkpoint: The solution should turn completely clear as the black catalyst nanoparticles aggregate against the glass, validating successful catalyst recovery.

• Decantation & Purification: Decant the liquid product mixture. The isolated tetraketone can be purified via simple recrystallization from ethanol. Wash the retained catalyst with ethanol and dry it for the next cycle.

Self-validating experimental workflow for magnetic nanocatalyst recovery and reuse.

Conclusion

Selection of the optimal green protocol depends heavily on your laboratory's infrastructure and scale. For discovery labs equipped with photoreactors, the visible-light method offers an incredibly clean, atom-economical route with zero catalyst waste. Conversely, for high-throughput synthesis or industrial scale-up where catalyst longevity and aqueous media are paramount, magnetic LDHs provide the most robust and easily recoverable solution. By understanding the mechanistic causality behind these green approaches, researchers can synthesize vital bisdimedone derivatives while strictly adhering to sustainable, eco-friendly principles.

References

• Advancement in Synthetic Strategies of Bisdimedones: Two decades study Source: ResearchGate URL:[Link]

• “Green” Synthesis of Substituted Tetraketones with Prominent Bactericide Effect Source: ResearchGate URL:[Link]

• Synthesis and characterization of the immobilized Ni–Zn–Fe layered double hydroxide (LDH) on silica-coated magnetite as a mesoporous and magnetically reusable catalyst for the preparation of benzylidenemalononitriles and bisdimedones (tetraketones) under green conditions Source: New Journal of Chemistry (RSC Publishing) URL:[Link]

• Green synthesis of tetraketones: crystal structure, DFT studies and Hirshfeld surface analysis of 2,2′-((3,4-dimethoxyphenyl) methylene) bis(3-hydroxy-5,5-dimethylcyclohex2-enone) Source: Bioorganic & Medicinal Chemistry (Taylor & Francis) URL:[Link]

• Visible-Light-Driven Photocatalyst-Free Multicomponent Reactions: Green Synthesis of Tetraketones as Potent Antiviral Agents through Virtual Screening, Molecular Docking, and MD Simulations Source: ACS Omega URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and characterization of the immobilized Ni–Zn–Fe layered double hydroxide (LDH) on silica-coated magnetite as a mesoporous and magnetically reusable catalyst for the preparation of benzylidenemalononitriles and bisdimedones (tetraketones) under green conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Bis(3,4,5-trimethoxyphenyl)amine proper disposal procedures

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the chemical process itself. Bis(3,4,5-trimethoxyphenyl)amine (CAS 2007920-88-7)[1] is a heavily methoxylated, electron-rich secondary amine frequently utilized as a building block in advanced drug development and materials science.

Due to the presence of six electron-donating methoxy groups, the aromatic system of this diarylamine is highly susceptible to oxidation, potentially forming reactive quinone-imine intermediates if mishandled. Proper disposal requires a rigorous understanding of its acid-base chemistry, its environmental persistence, and its acute toxicity profile. This guide provides a self-validating, step-by-step operational framework for the safe handling, quenching, and disposal of Bis(3,4,5-trimethoxyphenyl)amine.

Hazard Assessment & Risk Mitigation

Before initiating any disposal protocol, it is mandatory to profile the chemical and physical risks associated with the waste stream. The following table summarizes the quantitative data and mechanistic implications for this compound based on standard Safety Data Sheet (SDS) parameters[2].

Property / Hazard	Data Specification	Mechanistic Implication for Disposal
CAS Number	2007920-88-7	Unique identifier required for hazardous waste labeling and tracking.
Molecular Weight	349.38 g/mol	Bulky, lipophilic structure; exhibits low aqueous solubility as a free base.
GHS Hazard Codes	H302, H315, H319, H335	Acute toxicity (oral); irritant to skin, eyes, and respiratory tract. Requires strict PPE (nitrile gloves, goggles, fume hood).
Chemical Class	Secondary Diarylamine	Susceptible to oxidative degradation; forms water-soluble ammonium salts under acidic conditions.
EPA RCRA Status	Evaluated per mixture	Must be managed under[3]. Often classified as D001 (ignitable) if dissolved in organic solvents.

Mechanistic Waste Segregation Workflow

The disposal of Bis(3,4,5-trimethoxyphenyl)amine is dictated by its phase (solid vs. liquid) and its protonation state. The following diagram maps the logical decision tree for routing this chemical to its final, EPA-compliant destruction via high-temperature incineration.

Caption: Waste segregation and disposal workflow for Bis(3,4,5-trimethoxyphenyl)amine.

Experimental Protocols for Safe Handling & Quenching

When utilizing this compound in cross-coupling reactions (e.g., Buchwald-Hartwig aminations), the resulting mother liquor will contain unreacted amine, transition metal catalysts, and strong bases. You must quench and separate these components prior to disposal to prevent downstream reactions in the waste carboy.

Step-by-Step Quenching Methodology:

• Thermal Control: Transfer the reaction vessel to an ice bath and cool the mixture to 0°C.

  • Causality: The electron-rich diarylamine can undergo highly exothermic oxidative side-reactions if quenched aggressively at elevated temperatures.

• Acid-Base Extraction: Slowly add 1M HCl dropwise while stirring vigorously.

  • Causality: The secondary amine protonates to form a water-soluble diarylammonium chloride salt. This forces the amine to partition into the aqueous layer, effectively separating it from neutral organic byproducts and unreacted aryl halides.

• Phase Separation: Transfer the mixture to a separatory funnel. Drain the aqueous layer (containing the protonated amine) into a dedicated Erlenmeyer flask. Route the organic layer to the appropriate Halogenated or Non-Halogenated organic waste carboy.

Disposal Procedures & Logistical Execution

According to the standards set by [4], chemical wastes from specific processes must be stored separately to prevent incompatible reactions[5].

1. Aqueous Waste Neutralization (Critical Step) The acidic aqueous extract containing the protonated Bis(3,4,5-trimethoxyphenyl)amine cannot be disposed of directly due to corrosivity regulations.

• Procedure: Slowly add 1M NaOH to the aqueous extract until the pH reaches 6 to 8.

• Causality: If the pH is raised too high (>9), the amine will deprotonate back into its free base form. Because the free base is highly lipophilic (MW 349.38 g/mol ), it will rapidly precipitate out of the aqueous solution. This creates a heterogeneous suspension that complicates waste pumping, coats the inside of waste carboys, and violates RCRA guidelines for liquid waste homogeneity.

2. Organic Waste Segregation Mother liquors from flash chromatography (typically EtOAc/Hexanes or DCM/MeOH) containing the free base must be segregated.

• Strict Prohibition: Never mix this amine waste with oxidizing acid waste (e.g., nitric acid or perchloric acid)[6]. The heavily methoxylated rings will violently oxidize, potentially causing a pressure-burst in the waste container.

3. Solid Waste Management TLC plates, silica gel from column chromatography, and contaminated PPE (gloves, bench paper) must be collected in solid hazardous waste bins lined with compatible, heavy-duty polyethylene bags. All solid and liquid waste containing this compound must be routed to a licensed facility for high-temperature incineration . It is strictly forbidden from sewer disposal or biological degradation pathways[7].

Spill Response Protocol

In the event of an accidental release of the pure solid compound, immediate containment is required to mitigate the H335 (respiratory irritation) hazard[2].

• Isolate & Ventilate: Evacuate the immediate area. Ensure laboratory fume hoods are operating at maximum capacity to capture any aerosolized particulates.

• Dry Containment: Do not spray water directly on the powder.

  • Causality: Spraying water will aerosolize the fine organic powder, exacerbating the respiratory hazard. Instead, cover the spill gently with a damp absorbent pad or an inert material like vermiculite to suppress dust.

• Collection: Sweep the material gently using non-sparking tools and place it into a sealable, chemically compatible polyethylene container. Label as "Hazardous Solid Waste - Amine Spill."

• Surface Decontamination: Wash the affected benchtop or floor with a mixture of water and a mild surfactant. Follow this with a final ethanol wipe.

  • Causality: The surfactant removes bulk particulate, while the ethanol dissolves any residual lipophilic free base that remains adhered to the surface.

References

• National Research Council. (2011). "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." The National Academies Press,[Link]

• Environmental Protection Agency (EPA). "40 CFR Part 261 - Identification and Listing of Hazardous Waste." Electronic Code of Federal Regulations (eCFR),[Link]

Sources

• 1. 2007920-88-7|Bis(3,4,5-trimethoxyphenyl)amine|BLD Pharm [bldpharm.com]
• 2. 2007920-88-7|Bis(3,4,5-trimethoxyphenyl)amine|BLD Pharm [bldpharm.com]
• 3. codes.findlaw.com [codes.findlaw.com]
• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. cdnsm5-hosted.civiclive.com [cdnsm5-hosted.civiclive.com]
• 7. vumc.org [vumc.org]

Personal protective equipment for handling Bis(3,4,5-trimethoxyphenyl)amine

As a Senior Application Scientist overseeing chemical safety and operational workflows, I recognize that handling highly substituted diarylamines like Bis(3,4,5-trimethoxyphenyl)amine (CAS: 2007920-88-7) requires a rigorous, zero-tolerance approach to exposure.

While this specific compound is highly valued in drug development and advanced materials for its unique electron-donating properties, its molecular architecture—an aromatic amine core flanked by six lipophilic methoxy groups—makes it highly permeable to the human skin barrier. This guide provides the definitive operational and logistical framework for handling this compound, ensuring that your laboratory protocols are both scientifically grounded and strictly self-validating.

The Mechanistic Causality of Aromatic Amine Hazards

To design an effective Personal Protective Equipment (PPE) strategy, we must first understand the physicochemical behavior of the threat. Bis(3,4,5-trimethoxyphenyl)amine belongs to the broader class of aromatic amines.

• Percutaneous Absorption (Skin Penetration): Aromatic amines are notoriously lipid-soluble. The addition of methoxy groups further increases the lipophilicity (Log P ) of the molecule. If this powder contacts unprotected skin, it dissolves into the lipid bilayer of the epidermis and rapidly enters systemic circulation [1].

• Systemic Toxicity: Once absorbed via the skin or inhaled as dust, diarylamines are metabolized in the liver. Structurally related compounds (like diphenylamine) are known to cause cumulative damage to the liver, kidneys, and spleen, and can induce methemoglobinemia—a condition where hemoglobin loses its oxygen-carrying capacity [2].

• Aquatic Toxicity: These compounds are highly toxic to aquatic life with long-lasting environmental effects, dictating strict "no-drain" disposal policies [3].

Quantitative PPE Specification Matrix

Do not rely on standard latex gloves or basic dust masks. The lipophilic nature of Bis(3,4,5-trimethoxyphenyl)amine degrades natural rubber rapidly. The following table outlines the mandatory PPE specifications for handling this compound.

PPE Category	Required Material / Specification	Causality & Justification	Replacement Frequency
Primary Gloves	Nitrile or Neoprene (Min. 0.11 mm thickness)	High resistance to non-polar and lipophilic organic compounds. Latex offers insufficient breakthrough time.	Every 2 hours, or immediately upon known contamination.
Secondary Gloves	Heavy-duty Nitrile (for bulk transfer)	Double-gloving prevents micro-tears from exposing the skin during vigorous mechanical handling.	Per session.
Eye Protection	ANSI Z87.1 tight-fitting safety goggles	Fine amine powders can cause severe ocular irritation and absorb through the mucous membranes.	Reusable (Decontaminate after use).
Body Protection	Tyvek® sleeves over a Nomex/Cotton Lab Coat	Prevents dust accumulation on forearms. Standard woven lab coats can trap fine powders against the skin.	Sleeves: Daily. Coat: Weekly laundering.
Respiratory	N95/P100 Particulate Respirator (if outside hood)	Prevents inhalation of aerosolized amine dust. Note: Primary handling must occur in a fume hood.	Dispose after single use if exposed to airborne dust.

Operational Safety Workflow

The following diagram maps the logical decision tree and workflow for handling Bis(3,4,5-trimethoxyphenyl)amine, from initial assessment to final disposal.

Fig 1: Standard operating workflow for handling highly lipophilic aromatic amines safely.

Step-by-Step Handling and Execution Protocol

To ensure a self-validating safety system, every step of the handling process must be verifiable.

Phase 1: Preparation & Environmental Control

• Verify Engineering Controls: Ensure the chemical fume hood has a certified face velocity of 0.4 to 0.6 m/s. Do not handle this powder on an open bench under any circumstances.

• Static Elimination: Aromatic amine powders can be sensitive to static electricity and may cling to spatulas or gloves [1]. Use an anti-static gun (Zerostat) on your weighing boats and spatulas prior to use.

• Donning PPE: Apply the base lab coat, followed by tight-fitting safety goggles. Don the first pair of nitrile gloves, pull Tyvek sleeves over the wrists, and don the second pair of nitrile gloves over the sleeve cuffs to create an impermeable seal.

Phase 2: Execution (Weighing and Transfer)

• Positioning: Place the analytical balance at least 6 inches inside the fume hood to prevent eddy currents from blowing powder back into your breathing zone.

• Transfer: Use a clean, grounded stainless steel or disposable anti-static plastic spatula. Transfer the Bis(3,4,5-trimethoxyphenyl)amine slowly to avoid aerosolizing the fine powder.

• Sealing: Once the desired mass is achieved, seal the primary container and the reaction vessel before removing them from the fume hood.

Phase 3: Decontamination

• Solvent Wipe: Because the compound is practically insoluble in water, wiping the balance and hood surface with a wet paper towel is ineffective. First, wipe the area with a towel dampened with isopropanol or ethanol to dissolve the residual amine.

• Soap Wash: Follow the solvent wipe with a standard soap and water wipe down to remove residual solvent and suspended organics.

• Doffing: Remove the outer gloves inside the fume hood and dispose of them in the solid hazardous waste bin. Remove goggles and inner gloves only after exiting the hood's immediate vicinity.

Emergency Response and Spill Management

In the event of a spill or exposure, immediate action dictates the clinical outcome.

• Skin Contact: Do not use organic solvents (like ethanol) to wash the skin, as this will accelerate the percutaneous absorption of the amine into your bloodstream. Immediately wash the affected area with copious amounts of mild soap and lukewarm water for at least 15 minutes [3].

• Dry Spill in Hood: Do not sweep dry powder. Gently cover the spill with damp absorbent pads (dampened with a 10% IPA/water solution to prevent dust generation) and carefully scoop the material into a sealable hazardous waste container.

Disposal Plan

Bis(3,4,5-trimethoxyphenyl)amine is classified as a severe marine pollutant [2].

• Solid Waste: All contaminated gloves, weighing boats, and paper towels must be placed in a clearly labeled, sealable solid hazardous waste container (e.g., "Toxic Organic Solids - Aromatic Amines").

• Liquid Waste: Any reaction mother liquors or washing solvents containing this compound must be collected in a dedicated halogenated/non-halogenated organic waste carboy.

• Regulatory Labeling: Ensure the waste label explicitly lists "Diarylamine derivatives" to alert your environmental health and safety (EHS) department to the specific chemical class, ensuring it is destined for high-temperature incineration rather than standard landfilling.

References

• Gibbs, K., et al. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." ACS Chemical Health & Safety, American Chemical Society. Available at:[Link]

• International Labour Organization (ILO). "Aromatic Amino Compounds." ILO Encyclopaedia of Occupational Health and Safety. Available at:[Link]